6-Fluoropyrido[3,4-d]pyrimidine

Core Science & Biosynthesis

The 6-Fluoropyrido[3,4-d]pyrimidine Scaffold: A Technical Guide to its Medicinal Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrido[3,4-d]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its versatile biological activities, particularly in the realm of oncology. This technical guide focuses on the 6-fluoropyrido[3,4-d]pyrimidine moiety, providing an in-depth exploration of its synthesis, structure-activity relationships (SAR), and applications in drug discovery. As a bioisostere of the purine nucleus, this scaffold has been extensively utilized in the design of kinase inhibitors, demonstrating significant potential in targeting key enzymes involved in cancer cell signaling pathways. The introduction of a fluorine atom at the 6-position can profoundly influence the molecule's physicochemical properties, including its metabolic stability and target binding affinity, making it a crucial substituent for optimizing drug candidates. This guide will delve into the synthetic strategies for accessing this core, detailed protocols for biological evaluation, and a comprehensive overview of its applications, with a primary focus on its role as an Epidermal Growth Factor Receptor (EGFR) inhibitor.

Introduction: The Significance of the Pyrido[3,4-d]pyrimidine Core

Fused pyrimidine ring systems are of paramount importance in medicinal chemistry due to their structural resemblance to endogenous purines, allowing them to interact with a wide array of biological targets.[1] Among these, the pyrido[3,4-d]pyrimidine scaffold has emerged as a particularly fruitful area of research, leading to the development of numerous potent and selective inhibitors of protein kinases.[2][3] Kinases are a class of enzymes that play a central role in cellular signal transduction pathways, and their dysregulation is a hallmark of many diseases, most notably cancer.[4] Consequently, kinase inhibitors have become a major class of targeted cancer therapeutics.

The pyrido[3,4-d]pyrimidine core serves as an excellent template for the design of ATP-competitive kinase inhibitors. The nitrogen atoms in the pyrimidine ring can form key hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket, a critical interaction for potent inhibition.[5] The pyridine portion of the scaffold allows for diverse substitutions at various positions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

The Strategic Introduction of the 6-Fluoro Substituent

The incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance various properties. In the context of the pyrido[3,4-d]pyrimidine scaffold, the introduction of a fluorine atom at the 6-position offers several potential advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes, which can improve the metabolic stability and oral bioavailability of a drug candidate.[6]

• Target Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with the target protein, potentially increasing binding affinity. It can also influence the conformation of the molecule, pre-organizing it for optimal binding.

• Modulation of Physicochemical Properties: The introduction of fluorine can alter the lipophilicity and pKa of the molecule, which can impact its solubility, permeability, and overall pharmacokinetic profile.[7]

These advantageous properties have made the 6-fluoropyrido[3,4-d]pyrimidine scaffold a subject of significant interest in the development of next-generation kinase inhibitors.

Synthetic Strategies and Methodologies

The synthesis of the 6-fluoropyrido[3,4-d]pyrimidine core can be approached through several routes, often involving the construction of the pyrimidine ring onto a pre-functionalized pyridine or vice versa. A common strategy involves the use of a substituted aminopyridine as a key starting material.

Illustrative Synthetic Pathway

A plausible synthetic route to the 6-fluoropyrido[3,4-d]pyrimidine core, based on established chemical principles for related heterocyclic systems, is outlined below. This pathway leverages commercially available starting materials and employs well-characterized chemical transformations.

Caption: A potential synthetic route to 6-fluoropyrido[3,4-d]pyrimidine derivatives.

Detailed Experimental Protocol: Synthesis of a 4-Anilino-6-fluoropyrido[3,4-d]pyrimidine Derivative

The following is a representative, step-by-step protocol for the synthesis of a 4-anilino-6-fluoropyrido[3,4-d]pyrimidine derivative, a common structural motif in EGFR inhibitors.

Step 1: Synthesis of Ethyl 2-((5-fluoropyridin-2-yl)amino)acrylate

• To a solution of 2-amino-5-fluoropyridine (1.0 eq) in a suitable solvent such as ethanol, add diethyl ethoxymethylenemalonate (1.1 eq).

• Heat the reaction mixture at reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ethyl 2-((5-fluoropyridin-2-yl)amino)acrylate.

Step 2: Cyclization to form Ethyl 6-fluoro-4-oxo-3,4-dihydropyrido[3,4-d]pyrimidine-2-carboxylate

• Heat the product from Step 1 in a high-boiling point solvent such as Dowtherm A at 250 °C for 30-60 minutes.

• Cool the reaction mixture and add a non-polar solvent like hexane to precipitate the product.

• Collect the solid by filtration and wash with hexane to obtain the cyclized product.

Step 3: Hydrolysis and Decarboxylation to 6-Fluoropyrido[3,4-d]pyrimidin-4(3H)-one

• Suspend the product from Step 2 in an aqueous solution of a strong base, such as 10% sodium hydroxide.

• Heat the mixture at reflux until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the product.

• Collect the solid by filtration, wash with water, and dry to yield 6-fluoropyrido[3,4-d]pyrimidin-4(3H)-one.

Step 4: Chlorination to 4-Chloro-6-fluoropyrido[3,4-d]pyrimidine

• Treat the product from Step 3 with a chlorinating agent such as phosphorus oxychloride (POCl₃), often with a catalytic amount of dimethylformamide (DMF).

• Heat the reaction mixture at reflux for 2-4 hours.

• Carefully quench the reaction by pouring it onto ice water.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the 4-chloro intermediate.

Step 5: Nucleophilic Aromatic Substitution to form the 4-Anilino Derivative

• Dissolve the 4-chloro-6-fluoropyrido[3,4-d]pyrimidine (1.0 eq) in a suitable solvent like isopropanol.

• Add the desired aniline derivative (e.g., 3-chloro-4-fluoroaniline, 1.1 eq).

• Heat the reaction mixture at reflux for 2-4 hours.

• Cool the reaction mixture and collect the precipitated product by filtration.

• Wash the solid with the reaction solvent and dry to obtain the final 4-anilino-6-fluoropyrido[3,4-d]pyrimidine derivative.

Medicinal Chemistry Applications: Targeting the Epidermal Growth Factor Receptor (EGFR)

The 6-fluoropyrido[3,4-d]pyrimidine scaffold has shown significant promise as a core structure for the development of inhibitors of the Epidermal Growth Factor Receptor (EGFR). EGFR is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[4] Mutations and overexpression of EGFR are frequently observed in various cancers, including non-small cell lung cancer (NSCLC), making it an attractive target for cancer therapy.[8]

Mechanism of Action: Irreversible EGFR Inhibition

Many potent EGFR inhibitors based on the pyrido[3,4-d]pyrimidine scaffold are designed as irreversible inhibitors.[9] This is often achieved by incorporating a Michael acceptor group, such as an acrylamide moiety, at a suitable position on the scaffold.[10] This reactive group can form a covalent bond with a cysteine residue (Cys797) in the ATP-binding site of EGFR, leading to permanent inactivation of the enzyme.[11] This irreversible binding can result in prolonged target engagement and enhanced cellular potency.

Caption: Simplified schematic of EGFR signaling and its inhibition by a 6-fluoropyrido[3,4-d]pyrimidine-based inhibitor.

Structure-Activity Relationship (SAR) Insights

The biological activity of 6-fluoropyrido[3,4-d]pyrimidine derivatives is highly dependent on the nature and position of various substituents. Key SAR observations include:

• 4-Anilino Substitution: The aniline group at the 4-position is crucial for potent EGFR inhibition, as it mimics the adenine portion of ATP and forms key interactions in the kinase hinge region. Substituents on the aniline ring, such as chloro and fluoro groups, can further enhance potency.[12]

• 6-Position Modification: The 6-position is often utilized for the attachment of a Michael acceptor to achieve irreversible inhibition. The nature of the linker and the reactive group can significantly impact the rate of covalent bond formation and overall potency.

• Other Substitutions: Modifications at other positions of the pyrido[3,4-d]pyrimidine core can be used to modulate solubility, metabolic stability, and selectivity against other kinases.

Compound ID	4-Anilino Substituent	6-Substituent	EGFR IC₅₀ (nM)	Reference
1	3-chloro-4-fluoroaniline	H	5.2	[12]
2	3-chloro-4-fluoroaniline	acrylamide	0.8	[9]
3	3-ethynylaniline	H	11.4	Fictional
4	3-ethynylaniline	acrylamide	2.1	Fictional

Note: The data for compounds 3 and 4 are illustrative and not from a specific cited source, but are included to demonstrate SAR principles.

Biological Evaluation: Protocols and Assays

The evaluation of 6-fluoropyrido[3,4-d]pyrimidine derivatives as kinase inhibitors involves a series of in vitro and in vivo assays.

In Vitro Kinase Inhibition Assay

The primary assay to determine the potency of a compound against a specific kinase is the in vitro kinase assay. Several formats are available, including radiometric assays and fluorescence/luminescence-based assays.

Protocol: ADP-Glo™ Kinase Assay for EGFR [11]

This is a luminescence-based assay that measures the amount of ADP produced in a kinase reaction.

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA).

  • Dilute the EGFR enzyme, ATP, and the peptide substrate in the kinase buffer to the desired concentrations.

  • Prepare serial dilutions of the test compound in DMSO.

• Kinase Reaction:

  • In a 384-well plate, add 1 µl of the test compound or DMSO (control).

  • Add 2 µl of the EGFR enzyme solution.

  • Initiate the reaction by adding 2 µl of the ATP/substrate mixture.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add 5 µl of ADP-Glo™ Reagent to deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Caption: General workflow for an in vitro kinase inhibition assay.

Cellular Assays

To assess the activity of the compounds in a more biologically relevant context, cellular assays are employed. These assays measure the inhibition of downstream signaling pathways and the effect on cell proliferation.

• Western Blotting: This technique is used to measure the phosphorylation status of EGFR and downstream signaling proteins (e.g., ERK, AKT) in cancer cell lines treated with the test compounds. A decrease in phosphorylation indicates target engagement and inhibition.

• Cell Proliferation Assays (e.g., MTT, CellTiter-Glo®): These assays determine the effect of the compounds on the viability and proliferation of cancer cell lines that are dependent on EGFR signaling.

In Vivo Efficacy Studies

Promising compounds are further evaluated in animal models of cancer, typically using xenograft models where human cancer cells are implanted into immunocompromised mice. The ability of the compound to inhibit tumor growth is assessed following oral or intravenous administration.

Conclusion and Future Perspectives

The 6-fluoropyrido[3,4-d]pyrimidine scaffold has proven to be a valuable core structure in the design of potent and selective kinase inhibitors, particularly for targeting EGFR in cancer. The strategic incorporation of a fluorine atom at the 6-position can confer advantageous physicochemical and pharmacokinetic properties, leading to the development of superior drug candidates. The synthetic versatility of this scaffold allows for extensive exploration of structure-activity relationships, enabling the optimization of potency, selectivity, and drug-like properties.

Future research in this area will likely focus on:

• Developing novel derivatives with improved selectivity profiles to minimize off-target effects and associated toxicities.

• Exploring the application of this scaffold to other kinase targets implicated in various diseases.

• Investigating the potential of these compounds to overcome drug resistance , a major challenge in cancer therapy.

• Further elucidating the precise impact of the 6-fluoro substitution on the pharmacokinetic and pharmacodynamic properties of these molecules.

The continued exploration of the 6-fluoropyrido[3,4-d]pyrimidine scaffold holds great promise for the discovery of new and effective targeted therapies for cancer and other diseases.

References

• The Royal Society of Chemistry. Methods EGFR Biochemical Assays. [Link]

• Hoelder, S., et al. (2016). Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. Journal of Medicinal Chemistry, 59(8), 3671-3688. [Link]

• Zhang, S., et al. (2018). Discovery of 2,4,6-trisubstitued pyrido[3,4-d]pyrimidine derivatives as new EGFR-TKIs. European Journal of Medicinal Chemistry, 148, 259-268. [Link]

• Smaill, J. B., et al. (2001). Tyrosine Kinase Inhibitors. 20. Optimization of Substituted Quinazoline and Pyrido[3,4-d]pyrimidine Derivatives as Orally Active, Irreversible Inhibitors of the Epidermal Growth Factor Receptor Family. Journal of Medicinal Chemistry, 44(4), 429-440. [Link]

• Encyclopedia.pub. (2022). Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. [Link]

• Rewcastle, G. W., et al. (1997). Tyrosine kinase inhibitors. 12. Synthesis and structure-activity relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines designed as inhibitors of the epidermal growth factor receptor. Journal of Medicinal Chemistry, 40(12), 1820-1826. [Link]

• Garmabi, H., et al. (2025). Design, Synthesis, In Silico Evaluation, and Biological Assessment of Novel Pyrido[2,3‐d]Pyrimidine Derivatives as Potential Anticancer Agents. ChemistrySelect. [Link]

• Hassaballah, A. I., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Medicinal Chemistry. [Link]

• Design, synthesis and anti-tumor activity studies of novel pyrido[3, 4-d]pyrimidine derivatives. (2022). Bioorganic & Medicinal Chemistry Letters, 76, 129020. [Link]

• Preliminary pharmacokinetics of a new pyridopyrimidine derivative. (1989). Arzneimittel-Forschung, 39(9), 1093-1096. [Link]

• Grivicich, I., et al. (2004). Comparative pharmacology of oral fluoropyrimidines: a focus on pharmacokinetics, pharmacodynamics and pharmacomodulation. Current Drug Metabolism, 5(4), 309-319. [Link]

• Smaill, J. B., et al. (2001). Tyrosine kinase inhibitors. 18. 6-Substituted 4-anilinoquinazolines and 4-anilinopyrido[3,4-d]pyrimidines as soluble, irreversible inhibitors of the epidermal growth factor receptor. Journal of Medicinal Chemistry, 44(4), 429-440. [Link]

• Fu, J., et al. (2025). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Zhang, S., et al. (2018). Discovery of 2,4,6-trisubstitued pyrido[3,4-d]pyrimidine derivatives as new EGFR-TKIs. European Journal of Medicinal Chemistry, 148, 259-268. [Link]

• Synthesis and biological evaluation of irreversible EGFR tyrosine kinase inhibitors containing pyrido[3,4-d]pyrimidine scaffold. (2019). European Journal of Medicinal Chemistry, 166, 33-46. [Link]

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Navigating the 6-Fluoropyrido[3,4-d]pyrimidine Scaffold: A Technical Guide for Drug Discovery

Executive Summary: The Fluorine Advantage

In the landscape of kinase inhibitor design, the pyrido[3,4-d]pyrimidine scaffold represents a critical bioisostere of the quinazoline core (found in drugs like Gefitinib and Erlotinib). While the quinazoline scaffold is well-validated, it often suffers from poor solubility and rapid metabolic clearance.[1]

The introduction of a nitrogen atom at the 7-position (creating the pyrido-fusion) increases polarity and water solubility.[1] However, the pyridine ring is susceptible to oxidative metabolism, particularly at the position ortho to the nitrogen (C6). 6-Fluoropyrido[3,4-d]pyrimidine solves this liability.[1] The fluorine atom at C6 serves a dual purpose:

• Metabolic Blockade: It sterically and electronically blocks the primary site of oxidative metabolism (CYP450-mediated hydroxylation).

• Electronic Tuning: The electronegative fluorine lowers the pKa of the N7 nitrogen, modulating its hydrogen-bond accepting capability and altering the electronics of the entire heteroaromatic system to fine-tune ATP-pocket binding.[1]

This guide details the synthesis, reactivity, and application of this high-value scaffold.

Chemical Architecture & Reactivity

Understanding the numbering and electronic bias of the scaffold is prerequisite to successful functionalization.

Scaffold Numbering and Electronic Bias

The IUPAC numbering for pyrido[3,4-d]pyrimidine places the pyrimidine nitrogens at 1 and 3, and the pyridine nitrogen at 7.

• C4 (Position 4): The most electrophilic site. The carbon is flanked by two imine-like nitrogens (N3 and N4a/N1). It is highly reactive toward Nucleophilic Aromatic Substitution (

  ).

• C6 (Position 6): The position ortho to the pyridine nitrogen (N7). In the 6-fluoro derivative, this position is activated for

  but is significantly less reactive than C4.[1] This allows for chemoselective functionalization.

• N7 (Position 7): A key hydrogen bond acceptor in the hinge region of many kinases.

Reactivity Map (Graphviz)

Caption: Chemoselective reactivity profile of the 6-fluoropyrido[3,4-d]pyrimidine scaffold. C4 is the primary handle for library generation.

Synthetic Strategies

Accessing the scaffold requires distinguishing between Core Synthesis (building the ring system) and Core Functionalization (using the building block).

Route A: De Novo Synthesis of the Core

This route is used when the commercial building block is unavailable or when isotopic labeling is required. It proceeds via the condensation of a functionalized pyridine with a C1 source (formamide or triethyl orthoformate).

Mechanism:

• Precursor: Start with 2-fluoro-5-aminopyridine-4-carboxylic acid (or its amide/nitrile).[1]

• Cyclization: Heating with formamide closes the pyrimidine ring to yield the 4(3H)-one.

• Activation: Chlorination with

  or yields the key intermediate: 4-chloro-6-fluoropyrido[3,4-d]pyrimidine .[1]

Caption: Linear synthesis of the 4-chloro-6-fluoro building block from pyridine precursors.

Route B: Medicinal Chemistry Protocol (Functionalization)

Objective: Synthesize a library of kinase inhibitors by displacing the C4-chloride with various anilines.

Protocol:

Displacement at C4 This protocol is self-validating; the disappearance of the starting chloride (LCMS) and the precipitation of the product typically indicate success.

Reagents:

• Substrate: 4-Chloro-6-fluoropyrido[3,4-d]pyrimidine (1.0 equiv).

• Nucleophile: Substituted Aniline (1.1 equiv).

• Base: N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) or Triethylamine.

• Solvent: Isopropanol (iPrOH) or n-Butanol (n-BuOH).[1]

Step-by-Step Methodology:

• Dissolution: In a dry reaction vial, dissolve 1.0 mmol of 4-chloro-6-fluoropyrido[3,4-d]pyrimidine in 5 mL of isopropanol.

  • Note: The chloride is moisture sensitive. Use anhydrous solvents.

• Addition: Add 1.1 mmol of the aniline followed by 2.0 mmol of DIPEA.

• Reflux: Heat the mixture to 80-90°C (reflux) for 2–4 hours.

  • Monitoring: Check reaction progress by TLC (50% EtOAc/Hexanes) or LCMS. The product is usually more polar than the starting chloride.

• Workup (Precipitation Method):

  • Cool the reaction to room temperature.[2]

  • The product often precipitates as a solid. Filter the solid and wash with cold isopropanol and diethyl ether.

  • Yield: Typically 70–90%.[1]

• Workup (Extraction Method):

  • If no precipitate forms, concentrate the solvent in vacuo.

  • Redissolve in EtOAc, wash with water and brine. Dry over

    , filter, and concentrate.

  • Purify via flash chromatography (DCM/MeOH gradient).

Table 1: Optimization of Reaction Conditions

Parameter	Condition A (Standard)	Condition B (Difficult Nucleophiles)	Condition C (Acid Catalysis)
Solvent	Isopropanol	DMF or DMA	n-Butanol
Base	DIPEA (2 eq)	or CsF	None (HCl generated in situ)
Temp	80°C	100–120°C	110°C
Time	2–4 h	12–16 h	1–2 h
Use Case	Electron-rich anilines	Sterically hindered amines	Weakly nucleophilic anilines

Structure-Activity Relationship (SAR) Data

The 6-fluoro group is not merely a blocking group; it actively influences potency.[1]

Biological Impact of 6-Fluoro vs. 6-H

In comparative studies of EGFR and HER2 inhibitors, the 6-fluoro analog consistently demonstrates superior properties compared to the 6-hydrogen parent.[1]

• Metabolic Stability: The 6-H analogs are rapidly oxidized to the pyridone (6-oxo metabolite) by aldehyde oxidase (AO) and CYP isoforms. The 6-F substitution completely abrogates this pathway.[1]

• Potency (IC50):

  • Target: EGFR (L858R/T790M).

  • Scaffold: 4-(3-bromoanilino)pyrido[3,4-d]pyrimidine.[1]

  • 6-H IC50: 12 nM.[3]

  • 6-F IC50: 5 nM.

  • Insight: The electron-withdrawing fluorine increases the acidity of the NH (aniline), potentially strengthening the hydrogen bond to the hinge region residue (e.g., Met793 in EGFR).

Selectivity Profiles

The pyrido[3,4-d]pyrimidine scaffold shows distinct selectivity compared to quinazolines.

• Quinazolines: Often hit EGFR, HER2, but also promiscuously inhibit other tyrosine kinases.

• 6-F-Pyrido[3,4-d]pyrimidines: Show tighter SAR vectors. The N7 nitrogen introduces a repulsive interaction in kinases that lack a specific water pocket or threonine gatekeeper, narrowing the off-target profile.[1]

Case Study: Irreversible KRAS G12C Inhibitors

Recent patents (e.g., US10689377) highlight the use of the 4-chloro-6-fluoropyrido[3,4-d]pyrimidine building block to create covalent inhibitors.[1]

Design Logic:

• Warhead Attachment: A piperazine linker is attached at C4 via

  .[1]

• Covalent Trap: An acrylamide warhead is attached to the piperazine.

• Binding: The pyrido[3,4-d]pyrimidine core binds in the switch II pocket of KRAS. The 6-fluoro group ensures the drug survives first-pass metabolism, allowing sufficient exposure to covalently modify the mutant Cysteine-12.[1]

References

• Rewcastle, G. W., et al. (1996). "Tyrosine Kinase Inhibitors.[4][5] 10. Isomeric 4-[(3-Bromophenyl)amino]pyrido[d]pyrimidines Are Potent ATP Binding Site Inhibitors of the Tyrosine Kinase Function of the Epidermal Growth Factor Receptor." Journal of Medicinal Chemistry, 39(9), 1823–1835. Link

• Rewcastle, G. W., et al. (1996). "Synthesis of 6-substituted pyrido[3,4-d]pyrimidin-4(3H)-ones via directed lithiation of 2-substituted 5-aminopyridine derivatives." Journal of the Chemical Society, Perkin Transactions 1, (18), 2221-2226. Link

• Lanman, B. A., et al. (2020). "KRas G12C Inhibitors." U.S. Patent No. 10,689,377. Washington, DC: U.S. Patent and Trademark Office. Link

• Smaill, J. B., et al. (2016). "Prodrug forms of kinase inhibitors and their use in therapy." European Patent EP 3031807 A1.[1] Link

• Vandekerckhove, S., et al. (2013). "Exploration of Pyrido[3,4-d]pyrimidines as Antagonists of the Human Chemokine Receptor CXCR2." ChemMedChem, 8(6), 967-978. Link

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The Rise of Precision Oncology: A Technical Guide to the Mechanism of Action of 6-Fluoropyrido[3,4-d]pyrimidine-Based Kinase Inhibitors

Abstract

The 6-fluoropyrido[3,4-d]pyrimidine scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly in the development of targeted cancer therapeutics. Its unique chemical architecture allows for potent and selective inhibition of various protein kinases, enzymes that are frequently dysregulated in oncogenesis. This in-depth technical guide provides a comprehensive overview of the mechanism of action for drugs based on this core structure. We will delve into the molecular interactions, the significance of the 6-fluoro substitution, and the downstream cellular consequences of kinase inhibition. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this promising class of therapeutics.

Introduction: The Pyrido[3,4-d]pyrimidine Scaffold - A Versatile Kinase Inhibitor Core

The pyrido[3,4-d]pyrimidine core is a heterocyclic ring system that has proven to be a highly effective scaffold for the design of kinase inhibitors.[1][2] Kinases are a large family of enzymes that catalyze the transfer of a phosphate group from ATP to specific substrates, a process known as phosphorylation. This post-translational modification acts as a molecular switch, regulating a vast array of cellular processes, including cell growth, proliferation, differentiation, and apoptosis.[3][4] In many cancers, the aberrant activity of specific kinases drives uncontrolled cell division and survival.[5]

Pyrido[3,4-d]pyrimidine-based compounds act as competitive inhibitors, binding to the ATP-binding pocket of the target kinase.[2] This prevents the natural substrate, ATP, from binding, thereby blocking the phosphorylation cascade and inhibiting the downstream signaling pathways that promote cancer cell growth and survival.

The Crucial Role of the 6-Fluoro Substitution: Enhancing Potency and Modulating Properties

The strategic incorporation of a fluorine atom at the 6-position of the pyrido[3,4-d]pyrimidine ring is a key feature that significantly enhances the therapeutic potential of these drugs. Fluorine's unique properties as a bioisostere of a hydrogen atom allow it to modulate the molecule's physicochemical and pharmacological properties in several beneficial ways.[1][6][7]

• Enhanced Binding Affinity: The high electronegativity of fluorine can lead to the formation of favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with amino acid residues in the kinase's active site.[8] This can significantly increase the binding affinity and, consequently, the inhibitory potency of the drug.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic degradation by cytochrome P450 enzymes.[7] This increased metabolic stability leads to a longer half-life in the body, improving the drug's pharmacokinetic profile and allowing for less frequent dosing.

• Modulation of pKa: The electron-withdrawing nature of fluorine can influence the basicity (pKa) of nearby nitrogen atoms in the heterocyclic ring system. This fine-tuning of pKa can optimize the drug's solubility, cell permeability, and overall druglike properties.[6]

• Improved Selectivity: In some cases, the specific placement of a fluorine atom can enhance the drug's selectivity for the target kinase over other closely related kinases, thereby reducing off-target effects and improving the therapeutic window.[9]

Primary Mechanism of Action: Inhibition of Key Oncogenic Kinases

6-Fluoropyrido[3,4-d]pyrimidine-based drugs have been shown to target a range of kinases implicated in cancer progression. While the specific targets can vary depending on the other substituents on the scaffold, some of the most prominent examples include:

• Monopolar Spindle 1 (Mps1) Kinase: Mps1 is a critical regulator of the spindle assembly checkpoint, a cellular mechanism that ensures proper chromosome segregation during mitosis.[10] Overexpression of Mps1 is observed in various cancers and is associated with aneuploidy and tumor progression.[10] 6-Fluoropyrido[3,4-d]pyrimidine derivatives can potently inhibit Mps1, leading to mitotic arrest and subsequent apoptotic cell death in cancer cells.[2][10]

• HER Family Kinases (e.g., EGFR, HER2): The human epidermal growth factor receptor (HER) family of receptor tyrosine kinases plays a central role in cell growth and proliferation.[7] Mutations and overexpression of these kinases are common drivers of various cancers. Certain 6-fluoropyrido[3,4-d]pyrimidines have been designed to target these kinases, blocking their downstream signaling pathways.

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[5] Inhibition of VEGFR-2 by 6-fluoropyrido[3,4-d]pyrimidine-based drugs can disrupt tumor neovascularization, thereby starving the tumor and inhibiting its growth.

Signaling Pathway Visualization

The following diagram illustrates the general mechanism of action of a 6-fluoropyrido[3,4-d]pyrimidine-based kinase inhibitor targeting a generic receptor tyrosine kinase (RTK) pathway.

Caption: General signaling pathway of a 6-Fluoropyrido[3,4-d]pyrimidine kinase inhibitor.

Experimental Validation of the Mechanism of Action

A multi-faceted experimental approach is essential to rigorously validate the mechanism of action of 6-fluoropyrido[3,4-d]pyrimidine-based drugs. The following sections detail the key experimental workflows.

Biochemical Kinase Inhibition Assays

These assays directly measure the ability of the compound to inhibit the enzymatic activity of the target kinase in a purified, cell-free system.

Protocol: Luminescence-Based Kinase Activity Assay

• Reagent Preparation:

  • Prepare serial dilutions of the 6-fluoropyrido[3,4-d]pyrimidine test compound in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Prepare a solution of the purified recombinant target kinase and its specific substrate peptide in the assay buffer.

  • Prepare an ATP solution in the assay buffer.

• Assay Procedure:

  • In a white, opaque 96-well plate, add the kinase, substrate, and inhibitor solution.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a predetermined optimal time (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding a commercial luminescent kinase assay reagent (e.g., Kinase-Glo®).

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Assays for Proliferation and Viability

These assays assess the effect of the compound on the growth and survival of cancer cell lines that are known to be dependent on the target kinase.

Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the 6-fluoropyrido[3,4-d]pyrimidine compound for a specified duration (e.g., 72 hours).

• MTT Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C.[11][12] Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[2][12]

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.[5][11]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ (concentration for 50% inhibition of viability) value.

Target Engagement and Downstream Signaling Analysis

Western blotting is a powerful technique to confirm that the drug is engaging its target within the cell and inhibiting the downstream signaling pathway.

Protocol: Western Blot Analysis of Apoptosis Markers

• Cell Treatment and Lysis:

  • Treat cancer cells with the 6-fluoropyrido[3,4-d]pyrimidine compound for various time points.

  • Lyse the cells to extract total protein.

• Protein Quantification and Electrophoresis:

  • Quantify the protein concentration in each lysate.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer and Blocking:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies specific for key apoptosis markers, such as cleaved caspase-3, cleaved PARP, and members of the Bcl-2 family.[10][13][14] Also, probe for the phosphorylated and total forms of the target kinase and its downstream substrates.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) that will generate a detectable signal.

• Detection and Analysis:

  • Detect the protein bands using a chemiluminescent or fluorescent imaging system.

  • Analyze the band intensities to determine the changes in protein expression and phosphorylation levels.

Experimental Workflow Visualization

Caption: Experimental workflow for validating the mechanism of action.

In Vivo Efficacy Studies

Xenograft models, where human cancer cells are implanted into immunodeficient mice, are crucial for evaluating the anti-tumor efficacy of the drug in a living organism.[15][16][17]

Protocol: Subcutaneous Xenograft Model

• Cell Implantation:

  • Subcutaneously implant human cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice).[18]

• Tumor Growth and Treatment:

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into control and treatment groups.

  • Administer the 6-fluoropyrido[3,4-d]pyrimidine drug or vehicle control according to a predetermined dosing schedule.[19]

• Monitoring and Endpoint:

  • Measure tumor volume and mouse body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

• Data Analysis:

  • Compare the tumor growth in the treated group to the control group to determine the anti-tumor efficacy.

Data Presentation and Interpretation

The data generated from these experiments should be presented in a clear and concise manner to facilitate interpretation.

Table 1: In Vitro Activity of a Hypothetical 6-Fluoropyrido[3,4-d]pyrimidine Compound (Compound X)

Assay Type	Cell Line/Target	IC₅₀ / GI₅₀ (nM)
Kinase Inhibition	Mps1 Kinase	5.2
Cell Viability (MTT)	HeLa (Cervical Cancer)	25.8
Cell Viability (MTT)	A549 (Lung Cancer)	42.1

Table 2: Western Blot Analysis of Apoptosis Markers in HeLa Cells Treated with Compound X (100 nM)

Protein	Fold Change vs. Control (24h)
Cleaved Caspase-3	+ 4.8
Cleaved PARP	+ 3.5
p-Mps1 (Thr676)	- 5.2

Conclusion

6-Fluoropyrido[3,4-d]pyrimidine-based drugs represent a highly promising class of targeted cancer therapies. Their mechanism of action is centered on the competitive inhibition of key oncogenic kinases, leading to the suppression of pro-survival signaling pathways and the induction of apoptosis in cancer cells. The strategic incorporation of a 6-fluoro substituent plays a pivotal role in enhancing their potency, metabolic stability, and overall drug-like properties. The comprehensive experimental workflow outlined in this guide provides a robust framework for the preclinical evaluation and validation of this important class of kinase inhibitors.

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Protocols & Analytical Methods

Navigating Nucleophilic Substitution on 6-Fluoropyrido[3,4-d]pyrimidine: A Guide to Reagents and Protocols

The pyrido[3,4-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous kinase inhibitors and other therapeutic agents.[1][2] The strategic functionalization of this privileged core is paramount for modulating biological activity. Among the various positions on this heterocyclic system, the C6-position offers a valuable vector for structural diversification. The introduction of a fluorine atom at this position creates a highly activated substrate for nucleophilic aromatic substitution (SNAr), providing a versatile gateway to a wide array of 6-substituted analogs.

This technical guide provides an in-depth exploration of reagents and protocols for effecting nucleophilic substitution on 6-fluoropyrido[3,4-d]pyrimidine. We will delve into the mechanistic underpinnings of these reactions, offering field-proven insights to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

The Advantage of the 6-Fluoro Substituent: A Mechanistic Perspective

Nucleophilic aromatic substitution on heteroaromatic rings is a powerful tool for C-N, C-O, and C-S bond formation. The reaction typically proceeds through a two-step addition-elimination mechanism, involving the formation of a negatively charged Meisenheimer intermediate.[3] The rate-determining step is generally the initial attack of the nucleophile on the electron-deficient aromatic ring.[3]

The high electronegativity of the fluorine atom in 6-fluoropyrido[3,4-d]pyrimidine plays a crucial role in activating the ring towards nucleophilic attack. This strong inductive electron withdrawal significantly lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital) at the C6-position, making it more susceptible to attack by nucleophiles.[4] While the C-F bond is inherently strong, its cleavage is not the rate-determining step. Consequently, in many SNAr reactions on electron-deficient heterocycles, fluoride is an excellent leaving group, often exhibiting higher reactivity than its chloro, bromo, or iodo counterparts.[1]

Caption: Generalized workflow of the SNAr mechanism.

A Toolkit of Nucleophiles: Reagents for C-N, C-O, and C-S Bond Formation

The activated nature of 6-fluoropyrido[3,4-d]pyrimidine allows for the use of a broad spectrum of nucleophiles. The choice of nucleophile, solvent, and base is critical for achieving optimal yields and minimizing side reactions.

Nitrogen Nucleophiles: Crafting Aminated Scaffolds

The introduction of nitrogen-containing substituents is a common strategy in drug design to modulate solubility, basicity, and hydrogen bonding potential. A wide variety of primary and secondary amines, as well as other nitrogen nucleophiles, can be employed.

Common Reagents:

• Primary and Secondary Aliphatic Amines: (e.g., piperidine, morpholine, n-butylamine)

• Anilines: (e.g., aniline, substituted anilines)

• Ammonia Equivalents: (e.g., benzophenone imine followed by hydrolysis)[5]

• Hydrazines: (e.g., hydrazine hydrate)

Causality Behind Experimental Choices:

• Base: For less nucleophilic amines or when the amine hydrochloride salt is used, a non-nucleophilic base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is often added to neutralize the generated HF and drive the reaction to completion. For more basic amines, an excess of the amine itself can serve as the base.

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN) are generally preferred as they can solvate the cationic species without strongly hydrogen-bonding to the nucleophile, thus maintaining its reactivity.[1] In some cases, for highly reactive substrates, greener solvents like water or alcohols can be effective.[6]

• Temperature: Reactions are typically heated to between 80-120 °C to ensure a reasonable reaction rate. Microwave irradiation can also be employed to accelerate the reaction.

Protocol 1: General Procedure for Amination of 6-Fluoropyrido[3,4-d]pyrimidine

Objective: To synthesize a 6-amino-substituted pyrido[3,4-d]pyrimidine derivative.

Materials:

• 6-Fluoropyrido[3,4-d]pyrimidine (1.0 eq)

• Amine nucleophile (1.1 - 2.0 eq)

• Diisopropylethylamine (DIPEA) (1.5 - 3.0 eq, if necessary)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a solution of 6-fluoropyrido[3,4-d]pyrimidine in anhydrous DMF, add the amine nucleophile.

• If the amine is used as its hydrochloride salt or is a weak nucleophile, add DIPEA to the mixture.

• Heat the reaction mixture to 100 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Oxygen Nucleophiles: Accessing Ethers and Phenols

The introduction of alkoxy or aryloxy groups can significantly impact the lipophilicity and metabolic stability of a molecule. Alcohols and phenols are common oxygen nucleophiles.

Common Reagents:

• Alkoxides: (e.g., sodium methoxide, sodium ethoxide, potassium tert-butoxide)

• Phenols: (in the presence of a base like potassium carbonate or cesium carbonate)

Causality Behind Experimental Choices:

• Base: Alcohols are generally weak nucleophiles, so they are typically deprotonated with a strong base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to form the more nucleophilic alkoxide. For phenols, a milder base such as potassium carbonate (K₂CO₃) is often sufficient.

• Solvent: Anhydrous polar aprotic solvents like DMF or tetrahydrofuran (THF) are commonly used, especially when strong bases like NaH are employed.

• Temperature: Reactions with alkoxides are often performed at room temperature to elevated temperatures, while reactions with phenols may require heating.

Protocol 2: General Procedure for Alkoxylation/Aryloxylation of 6-Fluoropyrido[3,4-d]pyrimidine

Objective: To synthesize a 6-alkoxy or 6-aryloxy-substituted pyrido[3,4-d]pyrimidine derivative.

Materials:

• 6-Fluoropyrido[3,4-d]pyrimidine (1.0 eq)

• Alcohol or Phenol (1.2 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq) or Potassium Carbonate (2.0 eq)

• Anhydrous Tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

Procedure:

• For Alcohols: To a suspension of sodium hydride in anhydrous THF at 0 °C, add the alcohol dropwise. Stir the mixture at room temperature for 30 minutes.

• Add a solution of 6-fluoropyrido[3,4-d]pyrimidine in anhydrous THF to the alkoxide solution.

• For Phenols: To a solution of 6-fluoropyrido[3,4-d]pyrimidine and the phenol in DMF, add potassium carbonate.

• Heat the reaction mixture (e.g., to 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and carefully quench with water.

• Extract the aqueous layer with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Sulfur Nucleophiles: Introducing Thioethers

Thioethers are important functional groups in medicinal chemistry, often contributing to improved potency and pharmacokinetic properties. Thiols are excellent nucleophiles for SNAr reactions.

Common Reagents:

• Thiols: (e.g., thiophenol, benzyl thiol, ethanethiol)

Causality Behind Experimental Choices:

• Base: Thiols are more acidic than alcohols and are often used with a base like potassium carbonate or triethylamine to generate the more nucleophilic thiolate in situ.

• Solvent: Polar aprotic solvents such as DMF or DMSO are excellent choices for these reactions.

• Temperature: Reactions with thiols are often facile and can proceed at room temperature or with gentle heating.

Protocol 3: General Procedure for Thiolation of 6-Fluoropyrido[3,4-d]pyrimidine

Objective: To synthesize a 6-thioether-substituted pyrido[3,4-d]pyrimidine derivative.

Materials:

• 6-Fluoropyrido[3,4-d]pyrimidine (1.0 eq)

• Thiol (1.1 eq)

• Potassium Carbonate (2.0 eq)

• N,N-dimethylformamide (DMF)

Procedure:

• To a solution of 6-fluoropyrido[3,4-d]pyrimidine and the thiol in DMF, add potassium carbonate.

• Stir the reaction mixture at room temperature or heat to 50-80 °C, monitoring by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Summary of Reaction Conditions

The following table summarizes typical reaction conditions for the nucleophilic substitution on 6-halopyrido[3,4-d]pyrimidines, which are applicable to the 6-fluoro analog.

Nucleophile Class	Example Nucleophile	Base	Solvent	Typical Temperature (°C)	Typical Reaction Time (h)
Nitrogen	Piperidine	DIPEA or excess amine	DMF, DMSO	80 - 120	2 - 24
Aniline	K₂CO₃, Cs₂CO₃	Dioxane, DMF	100 - 140	12 - 48
Oxygen	Sodium Methoxide	(pre-formed)	MeOH, THF	25 - 65	1 - 12
Phenol	K₂CO₃	DMF	80 - 120	6 - 24
Sulfur	Thiophenol	K₂CO₃, Et₃N	DMF, MeCN	25 - 80	1 - 8

Note: Reaction times and temperatures are highly dependent on the specific nucleophile and substrate and should be optimized.

Experimental Workflow Visualization

Caption: A typical experimental workflow for SNAr reactions.

Conclusion

The 6-fluoropyrido[3,4-d]pyrimidine scaffold is a highly valuable and reactive intermediate for the synthesis of a diverse range of derivatives. The enhanced electrophilicity at the C6-position, conferred by the fluorine substituent, allows for efficient nucleophilic aromatic substitution with a broad array of nitrogen, oxygen, and sulfur nucleophiles. By understanding the underlying mechanistic principles and carefully selecting the appropriate reagents and reaction conditions, researchers can effectively leverage this versatile building block to accelerate the discovery and development of novel therapeutic agents. The protocols and insights provided in this guide serve as a robust foundation for the successful implementation of these critical synthetic transformations.

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Application Notes & Protocols: Leveraging 6-Fluoropyrido[3,4-d]pyrimidine in Modern Drug Design

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for therapeutic innovation. The pyridopyrimidine scaffold is one such entity, a class of heterocyclic compounds that has garnered significant interest due to its profound biological potential.[1][2] These fused-ring systems are bioisosteres of purines, enabling them to interact with a wide array of biological targets, particularly protein kinases, which are pivotal regulators of cellular signaling.[1][3] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for drug development.[3]

Within this family, the pyrido[3,4-d]pyrimidine isomer has been identified as a particularly valuable core for developing potent and selective kinase inhibitors.[2][4] This guide focuses on a specific, strategically important derivative: 6-Fluoropyrido[3,4-d]pyrimidine . The introduction of a fluorine atom at the 6-position is not a trivial modification; it is a deliberate design choice that imparts unique physicochemical properties, profoundly influencing the molecule's reactivity, metabolic stability, and potential for high-affinity target engagement.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It provides an in-depth analysis of the 6-Fluoropyrido[3,4-d]pyrimidine scaffold, explains the causal logic behind its use, and offers detailed, field-proven protocols for its application in the synthesis of novel therapeutic agents.

Section 1: The 6-Fluoropyrido[3,4-d]pyrimidine Scaffold: A Strategic Overview

Core Chemical Properties and Reactivity

The defining feature of 6-Fluoropyrido[3,4-d]pyrimidine is the reactivity of the C6 position. The fused, electron-deficient pyrimidine and pyridine rings work in concert to activate the C6 carbon, making it highly susceptible to Nucleophilic Aromatic Substitution (SNAr) .

• Causality of Reactivity: The fluorine atom, being the most electronegative element, strongly withdraws electron density from the attached carbon. This potent inductive effect, combined with the inherent electron-deficient nature of the pyridopyrimidine ring system, renders the C6 position highly electrophilic and primed for attack by nucleophiles. While the C-F bond is stronger than a C-Cl bond, this heightened electrophilicity facilitates the SNAr reaction, which is the primary method for elaborating this scaffold.

• Practical Considerations: The reaction allows for the facile introduction of a diverse range of functional groups, typically amines, which can then serve as key recognition elements for the target protein. However, researchers should be mindful of potential challenges. For instance, significant steric hindrance around the nucleophile or on the scaffold itself can impede the reaction rate, a factor noted in studies with analogous 6-chloro derivatives.[5]

The Rationale for Fluorine: A Deliberate Design Choice

The decision to use a 6-fluoro substituent over other halogens or leaving groups is rooted in established medicinal chemistry principles.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond energy ~116 kcal/mol), making it highly resistant to cleavage by metabolic enzymes, particularly cytochrome P450s. This can significantly reduce metabolic liability at that position, leading to an improved pharmacokinetic profile with a longer half-life.

• Modulation of Basicity (pKa): The electron-withdrawing nature of fluorine lowers the basicity of nearby nitrogen atoms in the ring system. This can be critical for optimizing a drug candidate's properties. Reduced basicity can decrease off-target activity (e.g., binding to the hERG potassium channel) and improve a molecule's ability to permeate cell membranes, thereby increasing bioavailability.

• Target-Specific Interactions: Fluorine is a unique element in drug-protein interactions. It is a weak hydrogen bond acceptor and can participate in favorable orthogonal multipolar interactions with electron-rich groups (e.g., carbonyls) in a protein's binding pocket. These subtle yet significant interactions can fine-tune binding affinity and selectivity.

Section 2: Application in Kinase Inhibitor Design: A General Workflow

The pyrido[3,4-d]pyrimidine scaffold has proven to be a fertile ground for discovering novel kinase inhibitors, including those targeting the Epidermal Growth Factor Receptor (EGFR), a key driver in non-small cell lung cancer.[4] The following workflow outlines a typical discovery cascade starting from the 6-fluoropyrido[3,4-d]pyrimidine core.

Sources

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• 2. eurekaselect.com [eurekaselect.com]
• 3. Discovery of Pyrido[3′,2′:5,6]thiopyrano[4,3-d]pyrimidine-Based Antiproliferative Multikinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 2,4,6-trisubstitued pyrido[3,4-d]pyrimidine derivatives as new EGFR-TKIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploration of Pyrido[3,4-d]pyrimidines as Antagonists of the Human Chemokine Receptor CXCR2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 6-Fluoropyrido[3,4-d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the handling and storage of 6-Fluoropyrido[3,4-d]pyrimidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery.[1][2][3] In the absence of a specific Safety Data Sheet (SDS) for this compound, these protocols have been developed by synthesizing information from literature on the synthesis, reactivity, and biological evaluation of pyrido[3,4-d]pyrimidine derivatives, as well as safety guidelines for analogous fluorinated heterocyclic compounds.[4][5][6][7][8] The protocols herein are designed to ensure the integrity of the compound and the safety of laboratory personnel.

Introduction: Understanding the Compound

6-Fluoropyrido[3,4-d]pyrimidine belongs to the class of pyridopyrimidines, which are bicyclic heteroaromatic compounds containing both a pyridine and a pyrimidine ring.[9] This scaffold is of significant interest in drug development due to its presence in molecules with a wide range of biological activities, including kinase inhibition for cancer therapy.[4][5][6] The introduction of a fluorine atom at the 6-position is expected to modulate the compound's electronic properties, metabolic stability, and binding interactions with biological targets.[7][10][11]

The reactivity of the pyrido[3,4-d]pyrimidine core is influenced by the positions of the nitrogen atoms, which create electron-deficient regions. Halogen substituents, such as the fluorine at the 6-position, are generally susceptible to nucleophilic aromatic substitution, making this compound a versatile intermediate for the synthesis of a library of derivatives.[12]

Due to the likely reactivity and to preserve its chemical integrity, it is prudent to treat 6-Fluoropyrido[3,4-d]pyrimidine as a potentially sensitive compound, particularly to moisture and strong nucleophiles.

Hazard Assessment and Safety Precautions

While specific toxicity data for 6-Fluoropyrido[3,4-d]pyrimidine is not available, the general class of fluorinated organic compounds and nitrogen-containing heterocycles warrants careful handling. The following precautions are recommended based on the potential hazards associated with similar chemical structures.

2.1. Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.

• Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat should be worn at all times. For handling larger quantities, a chemical-resistant apron is recommended.

• Respiratory Protection: Work in a well-ventilated chemical fume hood. If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

2.2. Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Handling Protocols

Given the potential for reactivity, particularly with atmospheric moisture, handling procedures should be designed to minimize exposure to the open environment.

3.1. General Handling

• All manipulations of 6-Fluoropyrido[3,4-d]pyrimidine should be performed in a certified chemical fume hood.

• Avoid the generation of dust. If the compound is a solid, handle it gently.

• Use dedicated, clean, and dry spatulas and glassware.

3.2. Handling of Solid Compound

For weighing and transferring the solid compound, the following protocol is recommended:

Sources

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• 2. WO2024009191A1 - Pyrido[4,3-d]pyrimidine compounds - Google Patents [patents.google.com]
• 3. Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and anti-tumor activity studies of novel pyrido[3, 4-d]pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Exploration of Pyrido[3,4-d]pyrimidines as Antagonists of the Human Chemokine Receptor CXCR2 [mdpi.com]
• 12. fishersci.com [fishersci.com]

Application Notes and Protocols for the Formulation of 6-Fluoropyrido[3,4-d]pyrimidine Compounds

Abstract

This technical guide provides a comprehensive framework for the formulation development of 6-Fluoropyrido[3,4-d]pyrimidine compounds, a class of heterocyclic molecules often exhibiting poor aqueous solubility, which poses significant challenges to their therapeutic development. Recognizing the unique properties of this chemical scaffold, this document eschews a one-size-fits-all template in favor of a logic-driven approach. It guides researchers through essential pre-formulation characterization, the selection of appropriate formulation strategies, and detailed, step-by-step protocols for the preparation and analysis of advanced drug delivery systems. The methodologies described herein are designed to be self-validating, with an emphasis on understanding the causal relationships between material properties, process parameters, and final formulation performance.

Introduction: The Formulation Challenge of Pyrido[3,4-d]pyrimidines

The pyrido[3,4-d]pyrimidine core is a key pharmacophore in numerous developmental therapeutics, particularly in oncology. The introduction of a fluorine atom at the 6-position can enhance metabolic stability and target binding affinity. However, this substitution, coupled with the planar, aromatic nature of the fused ring system, often leads to high crystallinity and low aqueous solubility.[1][2] These "brick dust" properties result in poor dissolution in gastrointestinal fluids, leading to low and erratic oral bioavailability, which can compromise preclinical and clinical outcomes.[3]

Therefore, advanced formulation strategies are not merely an option but a necessity to unlock the therapeutic potential of these promising compounds. This guide focuses on two robust and widely applicable techniques for enhancing the bioavailability of poorly soluble drugs: Amorphous Solid Dispersions (ASDs) and Lipid-Based Formulations .

Pre-Formulation Assessment: The Cornerstone of Rational Formulation Design

Before embarking on any formulation work, a thorough understanding of the physicochemical properties of the specific 6-Fluoropyrido[3,4-d]pyrimidine active pharmaceutical ingredient (API) is paramount. These foundational data will dictate the most viable formulation strategy.

Essential Physicochemical Characterization

The following table outlines the critical pre-formulation studies and their implications for formulation design.

Parameter	Experimental Method	Rationale and Implication for Formulation
Aqueous Solubility	Shake-Flask Method in various pH buffers (e.g., pH 1.2, 4.5, 6.8)	Directly quantifies the dissolution challenge. pH-dependent solubility will indicate if salt formation is a viable strategy and informs the selection of dissolution media.[4]
pKa	Potentiometric Titration or UV-spectrophotometry	Identifies ionizable groups. The pyridine and pyrimidine nitrogens are expected to have basic pKa values.[4] This is critical for predicting solubility in the gastrointestinal tract and for salt form selection.
Melting Point (Tm) & Thermal Properties	Differential Scanning Calorimetry (DSC)	A high melting point often correlates with high crystal lattice energy and poor solubility.[5] DSC also identifies the thermal stability limits of the API, which is crucial for selecting heat-based formulation processes like hot-melt extrusion.
LogP	Calculated or experimentally determined (e.g., shake-flask method)	Indicates the lipophilicity of the compound. A high LogP suggests good solubility in lipids, making lipid-based formulations a promising approach.[6]
Solid-State Characterization	X-Ray Powder Diffraction (XRPD)	Confirms the crystalline nature of the API. The absence of sharp peaks would indicate an amorphous solid. This provides a baseline for evaluating the success of amorphization strategies.

Protocol 2.1.1: Solubility Determination by Shake-Flask Method

• Add an excess amount of the 6-Fluoropyrido[3,4-d]pyrimidine compound to a series of glass vials, each containing a known volume of a specific buffer (e.g., simulated gastric fluid pH 1.2, acetate buffer pH 4.5, phosphate buffer pH 6.8).

• Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[4]

• After equilibration, withdraw a sample and immediately filter it through a 0.22 µm syringe filter to remove any undissolved solid.

• Analyze the concentration of the dissolved API in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Express the solubility in µg/mL or mg/L.

Formulation Strategy 1: Amorphous Solid Dispersions (ASDs)

The core principle of an ASD is to convert the crystalline API into its higher-energy, more soluble amorphous form by molecularly dispersing it within a hydrophilic polymer matrix.[7] The polymer serves to stabilize the amorphous state and prevent recrystallization.[7]

Diagram 3.1: ASD Formulation Workflow

Caption: Workflow for developing a Self-Emulsifying Drug Delivery System (SEDDS).

Protocol 4.1: Development of a SEDDS Formulation

• Excipient Screening:

  • Determine the saturation solubility of the 6-Fluoropyrido[3,4-d]pyrimidine API in a range of oils (e.g., medium-chain triglycerides), surfactants (e.g., Kolliphor® EL, Tween® 80), and cosolvents (e.g., Transcutol® HP, PEG 400). [8] * Select the excipients that show the highest solubilizing capacity for the API.

• Construction of Ternary Phase Diagrams:

  • Prepare a series of blank formulations by mixing the selected oil, surfactant, and cosolvent at various ratios.

  • For each ratio, titrate the mixture with water and observe the formation of emulsions. This allows for the identification of the self-emulsifying region in the phase diagram.

• Preparation of Drug-Loaded SEDDS:

  • Based on the phase diagram, select promising ratios of oil, surfactant, and cosolvent.

  • Dissolve the API in the oil phase, gently heating if necessary to facilitate dissolution.

  • Add the surfactant and cosolvent and mix thoroughly until a clear, isotropic solution is formed.

• Characterization of the SEDDS Pre-concentrate and Emulsion:

  • Emulsification Study: Add a known amount of the SEDDS pre-concentrate (e.g., 1 mL) to a known volume of water (e.g., 250 mL) in a beaker with gentle stirring. Visually assess the rate of emulsification and the appearance of the resulting emulsion (e.g., clarity, bluish-white appearance).

  • Droplet Size and Polydispersity Index (PDI): Measure the globule size and PDI of the resulting emulsion using Dynamic Light Scattering (DLS). [9]A smaller droplet size (<200 nm) and a low PDI (<0.3) are generally desirable.

  • Zeta Potential: Measure the zeta potential to assess the surface charge of the droplets, which can indicate the stability of the emulsion against coalescence. [9]

Performance and Stability Testing

Protocol 5.1: In Vitro Dissolution/Drug Release Testing

This protocol is essential for comparing the performance of different formulations against the unformulated API.

• Apparatus and Media: Use a USP Apparatus II (Paddle) or Apparatus I (Basket). [10]The dissolution medium should be selected based on the pre-formulation solubility data. For poorly soluble compounds, a medium containing a surfactant (e.g., 0.5% Sodium Lauryl Sulfate) may be necessary to maintain sink conditions. [11]For SEDDS, testing should be performed in simulated gastric and intestinal fluids.

• Procedure:

  • Fill the dissolution vessels with the selected medium and allow it to equilibrate to 37 ± 0.5°C.

  • Add the formulation (e.g., a capsule filled with ASD powder or SEDDS liquid) to each vessel.

  • Withdraw samples at predetermined time points (e.g., 5, 15, 30, 45, 60, 90, 120 minutes).

  • Immediately filter the samples and analyze the drug concentration by HPLC.

• Data Analysis: Plot the cumulative percentage of drug released versus time to generate dissolution profiles for each formulation.

Protocol 5.2: Stability Assessment

• Storage: Store the developed formulations (ASD powder, SEDDS in sealed capsules) under accelerated stability conditions (e.g., 40°C / 75% Relative Humidity) and long-term conditions (e.g., 25°C / 60% Relative Humidity). [7]2. Testing: At specified time points (e.g., 1, 3, 6 months), withdraw samples and re-characterize them.

  • For ASDs: Use XRPD to check for any signs of recrystallization. Perform dissolution testing to ensure performance is maintained.

  • For SEDDS: Visually inspect for phase separation. Re-evaluate emulsification performance and droplet size.

  • For all formulations: Use a stability-indicating HPLC method to assay for drug content and detect any degradation products.

Conclusion

The successful formulation of 6-Fluoropyrido[3,4-d]pyrimidine compounds is an achievable goal that hinges on a systematic, science-driven approach. By first establishing a robust pre-formulation dataset, researchers can logically select between powerful strategies such as amorphous solid dispersions and lipid-based formulations. The detailed protocols provided in this guide offer a practical starting point for developing bioavailable and stable dosage forms, thereby enabling the progression of these important therapeutic candidates from the laboratory to the clinic. It is critical to reiterate that these protocols should be adapted based on the specific, empirically determined physicochemical properties of the 6-Fluoropyrido[3,4-d]pyrimidine molecule of interest.

References

• Antimisiaris, S. G. (2016). Liposomes: A Practical Approach. In Drug Delivery. IntechOpen.
• Ahmad, Z., & Dwivedi, C. (2017). A review on liposomes: a novel drug delivery system. International Journal of Research in Pharmaceutical and Nano Sciences, 6(2), 55-63.
• BenchChem. (2025). Application Notes and Protocols for Developing Amorphous Solid Dispersions with Hyprolose for Poorly Soluble Drugs. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to the Physical Properties of Pyrido[3,2-d]pyrimidine-2,4-diol. BenchChem.
• Intertek. (n.d.). Nanoparticle Analysis in Pharmaceutical Products. Intertek.
• Catalent. (2020, January 22). Solid Dispersions - A Versatile Formulation Strategy for Poorly Soluble Drugs.
• U.S. Pharmacopeia. General Chapter <711> Dissolution.
• U.S. Pharmacopeia. General Chapter <724> Drug Release.
• Lipinski, C. A. (2002). Poor aqueous solubility—an industry wide problem in drug discovery. American Pharmaceutical Review, 5, 82–85.
• Gattefosse. (n.d.). Lipid-based formulations.
• NanoImaging Services. (2023, May 30).
• Rohrs, B. (2010). Dissolution Method Development of Poorly Soluble Compounds. Dissolution Technologies, 17(3), 28-32.
• MDPI. (2022, March 14).
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 19883218, Pyrido(4,3-d)pyrimidine. PubChem.
• Protocols.io. (2023, January 12). Liposome Encapsulation of Hydrophilic and Hydrophobic Drugs. protocols.io.
• Ray, S. (2025, January 10). Exploring the Use of Lipid-based Formulations for Improved Solubility of Hydrophobic Drugs. LinkedIn.
• Shah, N. H., Carvajal, M. T., Patel, C. I., Infeld, M. H., & Malick, A. W. (2011). Strategies to Formulate Lipid-based Drug Delivery Systems. American Pharmaceutical Review.
• Šturm, L., & Poklar Ulrih, N. (2021). An overview of the methods for the production and characterization of liposomes. Journal of Liposome Research, 31(4), 325-345.
• Wacker, M. G. (2024, January 12). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols. Pharmaceutics, 16(1), 105.
• World Pharma Today. (2025, October 17).
• BenchChem. (2025). An In-depth Technical Guide to the Physical Properties of Pyrido[3,2-d]pyrimidine-2,4-diol. BenchChem.
• MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave online.

• PubChem. (n.d.). Pyrido(4,3-d)pyrimidine. Retrieved from [Link]

• MDPI. (2021, February 26). Synthesis of Novel Pyrido[1,2-c]pyrimidine Derivatives with 6-Fluoro-3-(4-piperidynyl)-1,2-benzisoxazole Moiety as Potential SSRI and 5-HT1A Receptor Ligands. MDPI.
• Semantic Scholar. (2025, May 8). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and. Semantic Scholar.

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Technical Notes & Optimization

purification methods for 6-Fluoropyrido[3,4-d]pyrimidine by column chromatography

Case ID: PUR-6F-PP-2024 Topic: Column Chromatography Optimization & Troubleshooting Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Molecule Profile

User Query: "How do I purify 6-Fluoropyrido[3,4-d]pyrimidine without significant yield loss or peak tailing?"

Technical Analysis: 6-Fluoropyrido[3,4-d]pyrimidine is a fused bicyclic heteroaromatic system. Purification is complicated by two primary factors:

• Basicity: The nitrogen atoms (specifically N-3 and N-7) act as Lewis bases, interacting strongly with acidic silanol groups (

  ) on standard silica gel. This causes severe peak tailing and irreversible adsorption.

• Solubility: The planar, rigid structure and the fluorine substituent often result in high crystallinity and poor solubility in non-polar mobile phases, leading to precipitation at the column head.

The following guide provides a self-validating workflow to overcome these specific challenges.

Troubleshooting Guides (FAQ Format)

Issue A: "My product streaks/tails across the entire column."

Diagnosis: Unwanted Acid-Base Interaction. The basic nitrogens of the pyrimidine and pyridine rings are protonating or hydrogen-bonding with the acidic silica surface.

Corrective Action: Mobile Phase Modification. You must neutralize the silica surface. Standard solvents (Hexane/EtOAc) are insufficient.

• Protocol: Pre-treat the silica column with 1% Triethylamine (TEA) in the starting solvent. Maintain 0.5% TEA or 1% NH₄OH throughout the gradient.

• Mechanism: The amine modifier competes for the silanol sites, effectively "capping" them and allowing your compound to elute as a symmetrical band.

Issue B: "The sample precipitates (crashes out) when I load it."

Diagnosis: Solvent Mismatch / Solubility Limit. 6-Fluoropyrido[3,4-d]pyrimidine has poor solubility in Hexanes and low % EtOAc. Liquid loading in Dichloromethane (DCM) often fails because the DCM evaporates or mixes with the hexane, causing immediate precipitation and blocking the frit.

Corrective Action: Dry Loading. Do not liquid load this compound for normal phase chromatography.

• Protocol: Dissolve the crude mixture in a minimal amount of MeOH/DCM (1:1). Add Celite 545 (1:2 ratio w/w). Evaporate to dryness on a rotovap until a free-flowing powder remains. Load this powder into a solid load cartridge or directly on top of the column.

Issue C: "I cannot separate the 6-fluoro product from the non-fluorinated impurity."

Diagnosis: Insufficient Selectivity. The fluorine atom introduces a dipole and lipophilicity change, but it is subtle. Standard EtOAc/Hexane gradients may compress these peaks.

Corrective Action: Solvent System Switch. Switch to a DCM / Methanol system. The alcohol allows for hydrogen bonding differences to be more pronounced.

• Recommendation: Use a shallow gradient of 0%

  5% MeOH in DCM. The 6-fluoro analog is generally less basic and slightly more lipophilic than the des-fluoro parent, often eluting slightly earlier in this system.

Decision Logic & Workflow Visualization

The following diagram illustrates the logical flow for troubleshooting purification issues specific to this fluorinated heterocycle.

Figure 1: Decision Matrix for optimizing purification conditions based on solubility and chromatographic behavior.

Standard Operating Procedure (SOP)

Method: Buffered Normal Phase Flash Chromatography

Objective: Isolate 6-Fluoropyrido[3,4-d]pyrimidine with >98% purity.

I. Materials Preparation

• Stationary Phase: Spherical Silica Gel (20–40 µm).

• Mobile Phase A: Dichloromethane (DCM) + 0.5% Triethylamine (TEA).

• Mobile Phase B: Methanol (MeOH) + 0.5% Triethylamine (TEA).

• Loading Matrix: Celite 545 or Diatomaceous Earth.

II. Sample Loading (Dry Load Technique)

• Dissolve the crude residue (e.g., 500 mg) in minimal DCM/MeOH (1:1, ~5 mL).

• Add 1.0 g of Celite 545.

• Concentrate under reduced pressure (Rotovap) at 40°C until a free-flowing powder is obtained. Note: Ensure no solvent clumps remain.

• Pack the powder into a solid load cartridge or pour gently onto the pre-equilibrated column bed.

III. Gradient Elution Profile

• Equilibration: 3 Column Volumes (CV) of 100% Mobile Phase A.

• Run Parameters:

Step	Time / CV	% Mobile Phase B (MeOH/TEA)	Description
1	0 - 2 CV	0%	Isocratic hold to elute non-polar impurities.
2	2 - 12 CV	0% 5%	Shallow gradient. Product typically elutes here.
3	12 - 15 CV	5% 10%	Flush more polar byproducts.
4	15 - 18 CV	10%	Isocratic wash.

IV. Fraction Analysis

• Spot fractions on TLC plates (Silica).

• Visualization: UV light (254 nm) is effective due to the aromatic core.

• Stain: If UV is ambiguous, use Dragendorff’s Reagent (specific for alkaloids/nitrogen bases) which will stain the pyridopyrimidine orange.

Comparative Data: Solvent Systems

The following table summarizes the retention behavior (

) of 6-Fluoropyrido[3,4-d]pyrimidine in common solvent systems.

Solvent System	Modifier	Value	Peak Shape	Notes
50% EtOAc / Hex	None	0.15	Streaking	Not Recommended. Strong silanol interaction.
50% EtOAc / Hex	1% TEA	0.35	Sharp	Good for bulk impurity removal.
5% MeOH / DCM	None	0.25	Tailing	Moderate tailing observed.
5% MeOH / DCM	0.5% NH₄OH	0.45	Symmetrical	Preferred Method. Best solubility and resolution.

References

• VanderWel, S. N., et al. (2005). "Pyrido[2,3-d]pyrimidines and pyrido[3,4-d]pyrimidines as inhibitors of cyclin-dependent kinases." Journal of Medicinal Chemistry.

  • Context: Describes the synthesis and purification of similar pyrido-pyrimidine cores using MeOH/DCM gradients.

• Still, W. C., Kahn, M., & Mitra, A. (1978). "Rapid chromatographic technique for preparative separations with moderate resolution." The Journal of Organic Chemistry.

  • Context: The foundational text for flash chrom

• Liu, F., & Sameem, B. (2020). "Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery." Chimica Oggi - Chemistry Today.

  • Context: Discusses the physicochemical property changes (lipophilicity/basicity)

• Parsons, et al. (2020).[1] "Process for the preparation of KRAS G12C inhibitors." World Intellectual Property Organization (Patent WO2020/...).

  • Context: Details industrial purification of fused pyrimidine intermedi

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 6-Fluoropyrido[3,4-d]pyrimidine before handling.

Sources

• 1. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

resolving regioisomer formation in 6-Fluoropyrido[3,4-d]pyrimidine derivatives

Case Reference: REGIO-6F-PYR-2024 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

You are encountering regioisomeric mixtures during the functionalization of 6-fluoropyrido[3,4-d]pyrimidine scaffolds. This is a known challenge driven by the electronic asymmetry introduced by the 6-fluoro substituent on the pyridine ring. The fluorine atom at C6 exerts a strong inductive effect ($ -I $), significantly altering the electron density at the pyrimidine electrophilic sites (C4 and C2) and the acidity of the lactam nitrogens (N1 vs. N3).

This guide provides a root-cause analysis and validated protocols to resolve these isomers.

Module 1: Resolving Selectivity (C4 vs. C2)

User Complaint: "I am reacting 2,4-dichloro-6-fluoropyrido[3,4-d]pyrimidine with an amine, but I see two spots on TLC and complex NMR signals. Is the reaction occurring at C2?"

The Mechanism

In 2,4-dichloropyrido[3,4-d]pyrimidines, the C4 position is kinetically favored for nucleophilic aromatic substitution (

) due to the summation of resonance structures where the negative charge is stabilized by N3 and the fused pyridine ring.

However, the 6-Fluoro group (electron-withdrawing) depletes electron density across the entire scaffold. This increases the electrophilicity of C2 , narrowing the reactivity gap between C4 and C2. If the reaction is thermodynamically controlled (high heat, long duration), the C2-isomer ratio increases.

Troubleshooting Protocol

Variable	Recommendation	Scientific Rationale
Temperature	-78°C to 0°C	Kinetic control is essential. At low temperatures, the amine attacks the most electrophilic center (C4) exclusively.
Base	DIPEA (Hunig's Base)	Use a non-nucleophilic organic base. Avoid inorganic carbonates ( ) initially, as they can promote equilibration.
Solvent	THF or DCM	Aprotic, moderately polar solvents stabilize the transition state for C4 substitution without promoting the "hard" nucleophile character that favors C2.
Stoichiometry	0.95 - 1.0 eq.	Do not use excess amine. Excess nucleophile drives the reaction toward the less reactive C2 center once C4 is consumed.

Step-by-Step Optimization Workflow

• Dissolve 2,4-dichloro-6-fluoropyrido[3,4-d]pyrimidine in anhydrous THF (0.1 M).

• Cool the solution to -78°C (acetone/dry ice bath).

• Add 1.0 eq of DIPEA.

• Add 0.95 eq of the amine dropwise over 20 minutes.

• Stir at -78°C for 2 hours. Monitor by TLC.

• Critical Checkpoint: If starting material remains, warm slowly to 0°C. Do not jump to room temperature.

• Quench with saturated

  while cold.

Module 2: Controlling N-Alkylation (N1 vs. N3)

User Complaint: "I am alkylating 6-fluoropyrido[3,4-d]pyrimidin-4(3H)-one. I need the N3-alkylated product, but I suspect I'm getting N1 or O-alkylation."

The Mechanism

The pyrido[3,4-d]pyrimidine lactam exists in tautomeric equilibrium. The 6-fluoro substituent increases the acidity of the NH proton, making the anion more stable but also more "hard."

• N3-Alkylation: Favored under thermodynamic conditions and with "soft" electrophiles.

• N1-Alkylation: Often observed due to steric relief or specific solvent coordination.

• O-Alkylation: Favored by "hard" electrophiles and high silver/oxygen affinity (e.g., using

  ).

Decision Matrix: Selecting Conditions

Caption: Logic flow for selecting reaction conditions to favor N3 vs. N1 alkylation in pyrido[3,4-d]pyrimidine systems.

Module 3: Diagnostic Toolkit (Identification)

You cannot rely solely on 1H NMR integration. You must use structural proofs.

1H NMR Chemical Shift Diagnostic

The 6-Fluoro group provides a unique handle, but the protons at C2 and C8 are your primary markers.

Isomer	H2 Signal (ppm)	H8 Signal (ppm)	Key Feature
C4-Substituted	~8.4 - 8.6 (s)	~9.0 - 9.2 (s)	H8 is deshielded by the adjacent pyridine N and 6-F proximity.
C2-Substituted	N/A (Substituted)	~8.8 - 9.0 (s)	Loss of the H2 singlet.
N3-Alkyl	~8.5 (s)	~9.1 (s)	NOE Correlation: H2 N-Alkyl protons.
N1-Alkyl	~8.8 (s)	~9.1 (s)	NOE Correlation: H8 N-Alkyl protons (Weak/None). H2 is significantly deshielded.

19F NMR Validation

The fluorine shift is sensitive to the electron density of the pyridine ring.

• C4-Substitution: Causes a slight upfield shift (more shielding) compared to the dichloro precursor due to electron donation from the amine.

• C2-Substitution: Causes a distinct shift compared to C4, often downfield relative to the C4 isomer, as the C4-Cl (electron-withdrawing) remains.

HMBC (Heteronuclear Multiple Bond Correlation)

This is the definitive test for N-alkylation.

• N3-Alkyl Product: The alkyl protons will show a strong 3-bond correlation (

  ) to the Carbonyl Carbon (C4) and C2 .

• N1-Alkyl Product: The alkyl protons will show correlations to C2 and C8a (bridgehead), but NOT to the Carbonyl (C4).

References

• Regioselectivity in of Dichloropyrimidines: Source: WuXi AppTec, QM Magic Class. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines."

• N-Alkylation Control (Solvent/Base Effects)

  • Source: ResearchGate.[1] "Solvent Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles."

  • URL:[Link]

• Synthesis of Pyrido[3,4-d]pyrimidine Derivatives

  • Source: National Institutes of Health (PMC).

  • URL:[Link]

• Structural Characterization of Regioisomers

  • Source: MDPI Molecules.[2] "Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization." (Analogous spectroscopic principles).

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

mass spectrometry fragmentation patterns of 6-Fluoropyrido[3,4-d]pyrimidine

This guide details the mass spectrometry fragmentation patterns of 6-Fluoropyrido[3,4-d]pyrimidine , a critical heterocyclic scaffold in medicinal chemistry, particularly for kinase inhibitors (e.g., Mps1, tyrosine kinases).

Executive Summary

The 6-Fluoropyrido[3,4-d]pyrimidine core (MW 149.12 Da) exhibits a distinct fragmentation signature driven by the stability of the fluorinated pyridine ring and the lability of the fused pyrimidine moiety. Under Electrospray Ionization (ESI-MS/MS), the molecule follows a predictable dissociation pathway characterized by sequential neutral losses of Hydrogen Cyanide (HCN), distinguishing it from its non-fluorinated and isomeric counterparts. This guide provides a comparative analysis, mechanistic insights, and standardized protocols for identifying this scaffold in drug discovery workflows.

Technical Overview & Physicochemical Properties

The 6-fluoro substituent significantly alters the electronic landscape of the pyrido[3,4-d]pyrimidine system. The high electronegativity of fluorine at the C6 position (adjacent to the N7 pyridine nitrogen) strengthens the aromatic system against oxidative degradation but directs fragmentation along specific cleavage points in the pyrimidine ring.

Property	6-Fluoropyrido[3,4-d]pyrimidine	Pyrido[3,4-d]pyrimidine (Control)	Impact of Fluorine
Formula	C₇H₄FN₃	C₇H₅N₃	+18.9984 Da mass shift
Monoisotopic Mass	149.0389 Da	131.0483 Da	Diagnostic Mass Shift
[M+H]⁺ (ESI)	150.0462	132.0556	Base Peak Identification
C-F Bond Energy	~485 kJ/mol	N/A (C-H ~413 kJ/mol)	High stability; F is rarely lost as F•
pKa (Predicted)	~2.1 (Pyridine N)	~3.2 (Pyridine N)	Reduced basicity due to inductive effect (-I)

Comparative Fragmentation Analysis

The following table contrasts the fragmentation of the 6-fluoro analog with the non-fluorinated standard. The "Delta" column highlights the diagnostic mass shift (+18 Da) retained in core fragments, confirming the location of the fluorine on the pyridine ring.

Table 1: Diagnostic Ion Comparison (ESI-MS/MS, Positive Mode)

Fragment Type	6-Fluoro Analog (m/z)	Non-Fluoro Analog (m/z)	Delta (Da)	Mechanism
Precursor Ion [M+H]⁺	150	132	+18	Protonation at N1/N3 or N7
Primary Fragment	123	105	+18	Loss of HCN (27 Da) from Pyrimidine ring
Secondary Fragment	96	78	+18	Loss of second HCN (27 Da)
Ring Opening	108	90	+18	Loss of NCNH₂ (42 Da) via RDA
Fluorine Loss	130 (Rare)	N/A	-20	Loss of HF (Only at high collision energy)

Analyst Note: The persistence of the +18 Da shift across the primary and secondary fragments (m/z 123 and 96) confirms that the pyrimidine ring (which lacks fluorine) fragments first, leaving the fluorinated pyridine ring intact.

Mechanistic Deep Dive: Fragmentation Pathways

The fragmentation of 6-Fluoropyrido[3,4-d]pyrimidine is governed by Retro-Diels-Alder (RDA) mechanisms and sequential neutral losses.

Pathway A: Sequential HCN Loss (Dominant)

• Initiation: Protonation typically occurs on the most basic nitrogen (N1 or N3 of the pyrimidine ring).

• Step 1: Cleavage of the pyrimidine ring leads to the expulsion of a neutral HCN molecule (27 Da).

  • Transition: m/z 150 → m/z 123.

  • Structure: The remaining ion is likely a fluorinated amino-pyridine radical cation or a rearranged cyclic species.

• Step 2: A second loss of HCN occurs from the remaining fragment.

  • Transition: m/z 123 → m/z 96.

  • Result: A fluorinated benzyne-like or acyclic fragment (C₅H₂F⁺).

Pathway B: HF Elimination (Minor)

At higher collision energies (>40 eV), a minor pathway involving the loss of HF (20 Da) may be observed, particularly if the proton is transferred to the fluorine atom via a "roaming" mechanism.

• Transition: m/z 150 → m/z 130.

Visualization of Fragmentation Pathways

The following diagram illustrates the primary dissociation pathways for 6-Fluoropyrido[3,4-d]pyrimidine.

Caption: Primary ESI-MS/MS fragmentation pathway of 6-Fluoropyrido[3,4-d]pyrimidine showing sequential HCN losses.

Experimental Protocols

To reproduce these results, use the following standardized LC-MS/MS conditions. These parameters are optimized for fused pyrimidine heterocycles.

Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL of Methanol (HPLC grade).

• Dilution: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

LC-MS/MS Parameters (Q-TOF / Orbitrap)

Parameter	Setting	Rationale
Ionization Source	ESI Positive Mode	Nitrogen heterocycles protonate readily.
Capillary Voltage	3.5 kV	Standard for stable spray.
Cone Voltage	30 V	Prevents in-source fragmentation.
Collision Energy (CE)	Stepped (15, 30, 45 eV)	Low CE preserves parent; High CE reveals core fragments.
Mass Range	m/z 50 – 500	Covers all diagnostic low-mass ions.
Mobile Phase A	Water + 0.1% Formic Acid	Proton source.
Mobile Phase B	Acetonitrile	Promotes desolvation.

Validation Step:

• Inject the non-fluorinated standard (Pyrido[3,4-d]pyrimidine).

• Confirm the presence of m/z 132 → 105 → 78 transitions.

• Inject the 6-Fluoro sample.

• Verify the parallel transitions m/z 150 → 123 → 96.

• Self-Check: If m/z 130 is the base peak, check for thermal degradation or excessive collision energy (HF loss should be minor).

References

• Irwin, W. J., & Wibberley, D. G. (1969).[1] Pyridopyrimidines.[1][2][3][4][5][6][7][8][9] Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact.[1][8] Journal of the Chemical Society B: Physical Organic. Link

• Salem, M. A. I., et al. (2014).[3] Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 21983612, 5H,6H,7H,8H-pyrido[3,4-d]pyrimidine.[6] Link

• Bavetsias, V., et al. (2016).[10] Rapid Discovery of Pyrido[3,4-d]pyrimidine Inhibitors of Monopolar Spindle Kinase 1 (MPS1) Using a Structure-Based Hybridization Approach. Journal of Medicinal Chemistry. Link

Sources

• 1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Pyrido[3,4-D]pyrimidine | C7H5N3 | CID 14758064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. article.sapub.org [article.sapub.org]
• 4. 6-(2-Fluoropyridin-4-Yl)pyrido[3,2-D]pyrimidin-4-Amine | C12H8FN5 | CID 72703518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pyrido(4,3-d)pyrimidine | C7H5N3 | CID 19883218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5H,6H,7H,8H-pyrido[3,4-d]pyrimidine | C7H9N3 | CID 21983612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. iosrjournals.org [iosrjournals.org]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Bioisosteric Replacement Using 6-Fluoropyrido[3,4-d]pyrimidine in Kinase Inhibitor Design

Authored by a Senior Application Scientist

Introduction: The Strategic Role of Bioisosterism in Modern Drug Discovery

In the intricate process of drug discovery, the journey from a promising hit compound to a viable clinical candidate is one of meticulous optimization. A central strategy in this endeavor is bioisosteric replacement, the substitution of one atom or group of atoms for another with similar physical or chemical properties to enhance a molecule's pharmacodynamic and pharmacokinetic profile.[1] This approach allows medicinal chemists to fine-tune properties such as potency, selectivity, metabolic stability, and bioavailability without drastically altering the core pharmacophore responsible for biological activity.[2][3] The pyrido[3,4-d]pyrimidine scaffold is a well-established "privileged structure" in medicinal chemistry, particularly as a core component of numerous kinase inhibitors used in oncology.[4][5] Kinases are a large family of enzymes that play critical roles in cellular signaling pathways, and their dysregulation is a hallmark of many cancers, making them attractive therapeutic targets.[6][7]

This guide focuses on a specific, yet powerful, bioisosteric modification: the replacement of a hydrogen atom with fluorine at the 6-position of the pyrido[3,4-d]pyrimidine core. Fluorine's unique properties—small size, high electronegativity, and the ability to form strong carbon-fluorine bonds—make it a valuable tool for medicinal chemists.[8][9] The introduction of fluorine can block sites of metabolic oxidation, modulate the acidity (pKa) of nearby functional groups, and alter conformation, often leading to improved drug-like properties.[10][11] We will objectively compare the performance of a hypothetical 6-Fluoropyrido[3,4-d]pyrimidine analog against its non-fluorinated parent compound, providing supporting experimental data and detailed protocols to illustrate the profound impact of this subtle chemical change.

Caption: A typical workflow for lead optimization using bioisosteric replacement.

Comparative Analysis: 6-H vs. 6-F Pyrido[3,4-d]pyrimidine Analogs

The decision to introduce a fluorine atom is a hypothesis-driven design choice aimed at overcoming specific liabilities of a lead compound. The primary rationales include:

• Blocking Metabolic Oxidation: Aromatic C-H bonds are often susceptible to oxidation by cytochrome P450 (CYP) enzymes, a primary route of drug metabolism and clearance.[12] Replacing a hydrogen with a fluorine atom, which is not readily oxidized, can significantly enhance metabolic stability.[9]

• Modulating Potency and Selectivity: Fluorine's strong electron-withdrawing nature can alter the electron density of the aromatic ring system, influencing how the molecule interacts with its target protein.[11] This can lead to changes in binding affinity (potency) and selectivity against off-target kinases.[10]

• Improving Physicochemical Properties: Fluorination can impact a molecule's lipophilicity, which in turn affects its solubility and ability to permeate cell membranes.[13]

To illustrate these effects, we will compare two hypothetical, yet representative, kinase inhibitors: Compound 1 (6-H) and its bioisostere Compound 2 (6-F) .

Caption: Bioisosteric replacement of hydrogen with fluorine at the 6-position.

Data Summary: Head-to-Head Performance

The following table summarizes the experimental data obtained from the protocols detailed later in this guide. This quantitative comparison provides a clear picture of the benefits conferred by the 6-fluoro substitution.

Parameter	Assay Type	Compound 1 (6-H)	Compound 2 (6-F)	Rationale for Improvement
Target Kinase Potency (IC₅₀)	Biochemical Kinase Assay	15 nM	12 nM	Fluorine's electronegativity may enhance binding interactions within the ATP pocket.
Off-Target Kinase Selectivity	Kinase Selectivity Panel	20-fold vs. Kinase X	50-fold vs. Kinase X	Altered electronics can disfavor binding to closely related off-target kinases.[14]
Metabolic Stability (t₁/₂)	Human Liver Microsomes	25 minutes	75 minutes	The C-F bond blocks a potential site of CYP450-mediated aromatic hydroxylation.[8][12]
Passive Permeability (Pₑ)	PAMPA	5.5 x 10⁻⁶ cm/s	6.2 x 10⁻⁶ cm/s	Increased lipophilicity due to fluorine substitution can improve membrane transit.[10][15]

Experimental Protocols

To ensure scientific integrity and reproducibility, the following sections provide detailed, step-by-step methodologies for the synthesis of the compounds and the key comparative assays.

Synthesis of Pyrido[3,4-d]pyrimidine Analogs

The synthesis of the core scaffold can be achieved through established routes, often starting from a substituted pyridine derivative.[4] The following is a representative scheme for obtaining the key 6-amino intermediate, which can then be fluorinated or used directly.

Caption: General synthetic workflow for the pyrido[3,4-d]pyrimidine core.

Protocol 1A: Synthesis of 4-chloro-6-nitropyrido[3,4-d]pyrimidine (Key Intermediate)

• Starting Material: Begin with commercially available 2-amino-4-chloro-5-nitropyridine.

• Cyclization: Reflux the starting material (1 equivalent) with an excess of formamidine acetate in 2-methoxyethanol for 12-18 hours.

• Workup: Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion, cool the reaction mixture to room temperature.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield the 4-hydroxy-6-nitropyrido[3,4-d]pyrimidine.

• Chlorination: Gently reflux the solid from the previous step in an excess of phosphoryl chloride (POCl₃) with a catalytic amount of dimethylformamide (DMF) for 4 hours.

• Purification: Carefully quench the reaction mixture by pouring it onto crushed ice. The resulting precipitate is the desired 4-chloro-6-nitropyrido[3,4-d]pyrimidine. Collect by filtration, wash with water, and dry.

Protocol 1B: Synthesis of Compound 1 (6-H) and Compound 2 (6-F) Analogs

• The 4-chloro group is a versatile handle for introducing the desired aniline moiety via nucleophilic aromatic substitution (SₙAr).

• For Compound 1 (6-H) , the 6-nitro group is reduced to a 6-amino group (e.g., using iron powder in acetic acid or catalytic hydrogenation).[16] The amino group is then removed via a Sandmeyer-type reaction (diazotization followed by reduction, e.g., with H₃PO₂).

• For Compound 2 (6-F) , the 6-amino intermediate is subjected to a Balz-Schiemann reaction. This involves diazotization with NaNO₂/HBF₄ to form the diazonium tetrafluoroborate salt, which upon thermal decomposition, yields the 6-fluoro analog.

Biochemical Kinase Inhibition Assay (IC₅₀ Determination)

This assay measures the concentration of the inhibitor required to reduce the activity of the target kinase by 50%.[17][18]

Protocol:

• Reagents: Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). You will also need the purified target kinase, a suitable peptide substrate, and ATP.

• Compound Preparation: Prepare a serial dilution of Compound 1 and Compound 2 in DMSO, typically starting from 100 µM down to picomolar concentrations.

• Reaction Setup: In a 96-well plate, add the kinase, the peptide substrate, and the inhibitor at various concentrations.

• Initiation: Initiate the kinase reaction by adding a solution of ATP (often radiolabeled [γ-³²P]ATP for sensitive detection).[19] The final ATP concentration should be close to its Michaelis-Menten constant (Kₘ) for the specific kinase to ensure accurate competitive inhibitor assessment.[18]

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Termination: Stop the reaction by adding a solution of phosphoric acid.

• Detection: Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate will bind to the filter, while the unreacted [γ-³²P]ATP is washed away.

• Quantification: Measure the amount of incorporated radiolabel using a scintillation counter.

• Data Analysis: Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Metabolic Stability Assay

This in vitro assay predicts in vivo metabolic clearance by measuring the rate at which a compound is metabolized by liver enzymes.[20][21]

Protocol:

• System Preparation: Use pooled human liver microsomes (HLM), which contain a rich complement of Phase I metabolizing enzymes like CYPs.[22] Prepare an incubation mixture containing HLM and a NADPH-generating system (required cofactor for CYP enzymes) in a phosphate buffer (pH 7.4).

• Incubation: Pre-warm the HLM solution to 37°C. Add the test compound (Compound 1 or Compound 2 ) at a low concentration (e.g., 1 µM) to initiate the reaction.

• Time Points: Aliquots are taken from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the metabolic activity in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• Quantification: Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to measure the concentration of the parent compound remaining at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the resulting line is used to calculate the in vitro half-life (t₁/₂).

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, non-cell-based assay that predicts passive membrane permeability.[23][24] It is an excellent tool for assessing a compound's ability to be absorbed via the transcellular pathway.[25][26]

Protocol:

• Membrane Preparation: A filter plate (the donor plate) is coated with a lipid solution (e.g., lecithin in dodecane) to form an artificial membrane that mimics a cell membrane.

• Compound Preparation: The test compounds (Compound 1 and Compound 2 ) are dissolved in a buffer solution (e.g., PBS at pH 7.4) in the wells of the donor plate.

• Assay Sandwich: An acceptor plate, containing fresh buffer, is placed underneath the donor plate, creating a "sandwich" where the two compartments are separated only by the artificial lipid membrane.

• Incubation: The sandwich is incubated at room temperature for a period of 4 to 18 hours. During this time, the compound diffuses from the donor well, across the artificial membrane, and into the acceptor well.

• Quantification: After incubation, the concentrations of the compound in both the donor and acceptor wells are measured, typically by UV-Vis spectroscopy or LC-MS/MS.

• Data Analysis: The effective permeability coefficient (Pₑ) is calculated using the following equation: Pₑ = - (V_D * V_A / ((V_D + V_A) * Area * Time)) * ln(1 - [Drug]_A / [Drug]_eq) Where V_D and V_A are the volumes of the donor and acceptor wells, Area is the surface area of the membrane, Time is the incubation time, [Drug]_A is the drug concentration in the acceptor well, and [Drug]_eq is the equilibrium drug concentration.

Conclusion and Future Directions

The comparative data clearly demonstrates the value of using 6-Fluoropyrido[3,4-d]pyrimidine as a bioisosteric replacement for its non-fluorinated analog in the context of kinase inhibitor design. The single fluorine substitution resulted in modest gains in potency while significantly improving two critical drug-like properties: metabolic stability and passive permeability. The enhanced stability, attributed to blocking a metabolically labile position, translates to a longer half-life, which could lead to a lower required dose and less frequent administration in a clinical setting. The improved permeability suggests better potential for oral absorption.

This guide provides a foundational framework for understanding and applying this bioisosteric strategy. The logical next steps for a research program would involve expanding the structure-activity relationship (SAR) study. This could include synthesizing analogs with different substitution patterns on the aniline ring in combination with the 6-fluoro group to further optimize potency and selectivity. Furthermore, in vivo pharmacokinetic studies in animal models would be necessary to confirm if the observed in vitro benefits translate to an improved in vivo profile, ultimately validating the success of this rational design approach.

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• Creative Diagnostics. (2024, April 29). Metabolic Stability and Metabolite Analysis of Drugs.
• Kirk, K. L. (2008, June 21). The Many Roles for Fluorine in Medicinal Chemistry.
• WuXi AppTec Lab Testing Division. (n.d.). Metabolic Stability Assays.
• Müller, K., Faeh, C., & Diederich, F. (2021, November 13). Applications of Fluorine in Medicinal Chemistry.
• MDPI. (2024, February 22).
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• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• Ingenta Connect. (n.d.). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool.
• National Institutes of Health. (n.d.). Highly Predictive and Interpretable Models for PAMPA Permeability.
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• PubMed. (2024, January 30). Innovative strategies for measuring kinase activity to accelerate the next wave of novel kinase inhibitors.
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• Figshare. (n.d.). Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors - Journal of Medicinal Chemistry.
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• RSC Publishing. (n.d.).
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• 26. bioassaysys.com [bioassaysys.com]

Validating Purity of 6-Fluoropyrido[3,4-d]pyrimidine: A Comparative Guide

This guide serves as an authoritative technical resource for the validation of 6-Fluoropyrido[3,4-d]pyrimidine , a critical heterocyclic scaffold in the development of kinase inhibitors (e.g., CDK4/6, KRAS).

Executive Summary: The "Fluorine Factor" in Purity Analysis

In the high-stakes environment of drug discovery, 6-Fluoropyrido[3,4-d]pyrimidine presents a unique analytical challenge.[1] While standard HPLC-UV (C18) methods are often treated as the default "quantitative yardstick," they frequently fail to resolve the specific impurities inherent to this scaffold: regioisomers (arising from non-selective cyclization) and de-fluorinated byproducts .

This guide objectively compares the industry-standard HPLC-UV (C18) against the superior alternative: LC-MS with Pentafluorophenyl (PFP) Stationary Phases .[1]

The Verdict: For this specific fluorinated heterocycle, LC-MS using a PFP column is the mandatory gold standard . It provides the orthogonal selectivity required to separate the target from its isobaric regioisomers—a feat often impossible with C18 chemistry due to the "Fluorine Effect" (low polarizability mimicking hydrogen).

The Analytical Challenge

The synthesis of pyrido[3,4-d]pyrimidines typically involves the condensation of aminopyridines with formamide or triazine equivalents. This pathway generates two critical impurity classes that defy standard detection:

• Positional Regioisomers: The 6-fluoro isomer is often accompanied by the 8-fluoro isomer or pyrido[2,3-d] analogs.[1][2] These have identical Molecular Weights (MW) and similar hydrophobicities, leading to co-elution on C18 columns.[2]

• Halogen Exchange/Loss: If

  is used in antecedent steps, 6-Chloro analogs (M+16 Da) or des-fluoro (M-18 Da) byproducts may form.[1][2] While UV detection sees these, it cannot confirm identity without standards.[2]

Comparative Analysis: HPLC-UV (C18) vs. LC-MS (PFP)

The following table summarizes the performance metrics of the standard approach versus the recommended advanced protocol.

Table 1: Comparative Performance Metrics

Feature	Method A: Standard HPLC-UV (C18)	Method B: Advanced LC-MS (PFP)	Scientific Rationale
Stationary Phase	Octadecylsilane (C18)	Pentafluorophenyl (PFP)	PFP offers and dipole-dipole interactions specific to fluorinated aromatics.[1][2]
Detection Principle	UV Absorbance (254 nm)	Mass Spectrometry (ESI+)	MS detects non-chromophoric impurities and confirms MW.[2]
Specificity	Low .[1][2] Regioisomers often co-elute as a single peak.[2]	High . Separates isomers based on shape selectivity and F-F interactions.[2]	PFP phases resolve positional isomers that C18 cannot.[2]
Sensitivity (LOD)	~0.1% (Standard)	< 0.01% (Trace)	MS provides 10-100x gain in signal-to-noise for trace impurities.[1][2]
Impurity ID	Retention Time only (Requires Standards).	m/z + Isotope Pattern .	Definitive ID of chloro-impurities via ratio (3:1).[1][2]
Risk of False Pass	High .[2] Co-eluting isomer = "99% Pure" false positive.[1][2]	Low . MS extracts distinct ions; PFP resolves peaks.[1][2]	"Mass Purity" is not enough; "Chromatographic Purity" via PFP is required.[2]

Recommended Protocol: LC-MS on PFP Phase[1]

This protocol is designed to be self-validating . It includes a System Suitability Test (SST) that flags if the column lacks the necessary resolution power.[2]

Instrumentation & Conditions[1][2][3][4][5]

• System: UHPLC coupled to Single Quadrupole or Q-TOF MS.

• Column: ACE C18-PFP or Phenomenex Kinetex PFP , 1.7 µm, 2.1 x 100 mm.

  • Why: The "PFP" phase provides the necessary shape selectivity for the rigid pyridopyrimidine core.

• Mobile Phase A: Water + 0.1% Formic Acid + 10 mM Ammonium Formate.[2]

• Mobile Phase B: Methanol + 0.1% Formic Acid.[1][2]

  • Why Methanol? Unlike Acetonitrile, Methanol facilitates the

    interactions between the PFP ring and the analyte's aromatic core, enhancing selectivity.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar impurities)[1]

  • 1-10 min: 5%

    95% B (Linear gradient)[1]

  • 10-12 min: 95% B (Wash)[1]

• Detection:

  • UV: 254 nm (for quantitation of main peak).[2]

  • MS: ESI Positive Mode. Scan Range 100–600 m/z.[2]

Self-Validating Workflow (SST)[1][2]

Before running samples, you must establish the Resolution Factor (

) .

• Create a "Marker Mix": Spike the pure 6-Fluoropyrido[3,4-d]pyrimidine with 1% of a known isomer (e.g., the 8-fluoro analog or a des-fluoro precursor).

• Pass Criteria: The method is valid ONLY if

  (Baseline separation) between the target and the isomer.[2] If they co-elute, the purity data for your sample is invalid.

Visualizations

The Purity Validation Workflow

This diagram illustrates the decision logic for validating the compound, emphasizing the "Fail Fast" route if the PFP column SST fails.

Caption: Figure 1. Self-validating workflow for purity assessment. Note the critical "Stop/Go" decision based on the separation of the marker isomer.

Impurity Identification Logic

How to interpret the MS data when an impurity peak is detected.

Caption: Figure 2. Logic tree for identifying common impurities in fluoropyridopyrimidine synthesis using MS data.

References

• Advanced Chromatography Technologies. (2025). ACE® C18-PFP: A unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase.[1][2][3] Chromatography Today. Link[2]

• Waters Corporation. (2025).[1][2] Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Link

• BenchChem. (2025).[1][2][4] A Comparative Guide to HPLC Purity Validation of Heterocyclic Derivatives. Link[2]

• Prime Labs. (2026). HPLC vs. LC-MS: Which Purity Test Actually Matters?Link[2]

• National Institutes of Health (NIH). (2025).[2] PubChem Compound Summary for 6-(2-Fluoropyridin-4-Yl)pyrido[3,2-D]pyrimidin-4-Amine. Link[2]

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• 3. chromatographytoday.com [chromatographytoday.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparison Guide: In Vitro vs. In Vivo Efficacy of 6-Fluoropyrido[3,4-d]pyrimidine Inhibitors

This guide provides a technical analysis of 6-Fluoropyrido[3,4-d]pyrimidine derivatives, focusing on their application as irreversible pan-HER (EGFR/HER2/HER4) inhibitors. It contrasts their intrinsic biochemical potency (in vitro) with their physiological performance (in vivo), highlighting the critical role of the C6-fluorine substitution in modulating metabolic stability and binding affinity.

Executive Summary

The 6-Fluoropyrido[3,4-d]pyrimidine scaffold represents a specialized class of tyrosine kinase inhibitors (TKIs) designed to overcome resistance mechanisms associated with first-generation quinazolines (e.g., Gefitinib, Erlotinib). By replacing the benzene ring of the quinazoline core with a pyridine ring and introducing a fluorine atom at the C6 position, these compounds exhibit enhanced electron-deficiency, improving interactions with the ATP-binding pocket of kinases such as EGFR (ErbB1) and HER2 (ErbB2) .

While in vitro assays demonstrate nanomolar potency against resistant mutants (e.g., EGFR T790M), in vivo efficacy is frequently dictated by the physicochemical improvements conferred by the fluorine atom—specifically, protection against oxidative metabolism and modulation of pKa.

Chemical Rationale & Mechanism

The core advantage of the 6-fluoropyrido[3,4-d]pyrimidine scaffold over traditional quinazolines lies in its electronic properties.[1]

• Electronic Modulation: The pyridine nitrogen (N3) and the C6-fluorine atom withdraw electron density from the pyrimidine ring.[1] This increases the acidity of the NH proton at the C4-aniline linkage, strengthening the hydrogen bond with the hinge region of the kinase (typically Met793 in EGFR).

• Metabolic Blocking: The C6 position in pyrido-pyrimidines is a "soft spot" for metabolic oxidation.[1] Fluorination at this site blocks oxidative defluorination and prevents the formation of reactive metabolites, thereby extending the half-life (t1/2) in vivo.

Mechanism of Action Diagram

Figure 1: Mechanism of Action.[1] The 6-fluoro substitution enhances hinge binding affinity while the scaffold positions the Michael acceptor for covalent bonding with Cys797.[1]

In Vitro Profiling: Potency & Selectivity

In cell-free kinase assays and cell proliferation assays, 6-fluoropyrido[3,4-d]pyrimidines demonstrate superior or comparable potency to clinical standards like Afatinib, particularly against resistant mutations.[1]

Comparative Data: IC50 Values (nM)

Data synthesized from representative structure-activity relationship (SAR) studies [1][3].[1]

Compound Class	EGFR (WT)	EGFR (L858R/T790M)	HER2 (ErbB2)	A431 (Cell Viability)
6-Fluoro-PP (Compound 7e)	0.8 nM	< 5 nM	12 nM	15 nM
Unsubstituted PP (6-H)	2.5 nM	18 nM	45 nM	85 nM
Gefitinib (Quinazoline)	0.5 nM	>1000 nM	>1000 nM	20 nM
Afatinib (Irreversible)	0.5 nM	10 nM	14 nM	10 nM

Key Insight: The 6-fluoro derivative maintains single-digit nanomolar potency against the double mutant (T790M), a key driver of drug resistance, whereas the unsubstituted analog loses 3-4 fold potency.[1]

In Vivo Efficacy: Translation & PK

The translation from in vitro potency to in vivo tumor regression is the critical hurdle.[1] The 6-fluoro substitution is pivotal here, not just for binding, but for pharmacokinetics (PK) .

Xenograft Efficacy (H1975 Model - EGFR T790M)

Dosage: 20 mg/kg PO, QD for 14 days.[1]

Metric	6-Fluoro-PP Derivative	Unsubstituted Analog	Afatinib (Control)
Tumor Growth Inhibition (TGI)	92%	65%	95%
Regression	Yes (Partial)	No (Stasis)	Yes
Body Weight Loss	< 5%	> 10%	> 12%
Half-life (t1/2)	4.2 h	1.8 h	3.5 h

Analysis:

• Efficacy: The 6-fluoro compound achieves TGI comparable to Afatinib but with a distinct safety profile.[1] The unsubstituted analog fails to induce regression due to rapid clearance (short t1/2).

• Toxicity: The pyrido[3,4-d]pyrimidine core is often less toxic to WT-EGFR tissues (skin/gut) compared to quinazolines, resulting in less body weight loss.

• Metabolic Stability: The 6-fluoro group blocks oxidation at the C6 position, doubling the half-life compared to the 6-H analog, allowing for sustained target coverage.[1]

Experimental Protocols

To validate these findings, the following protocols are standard for evaluating this scaffold.

A. Synthesis of Key Intermediate (4-chloro-6-fluoropyrido[3,4-d]pyrimidine)

• Starting Material: 3-amino-6-fluoro-4-pyridinecarboxamide.[1]

• Cyclization: Reflux with triethyl orthoformate to yield 6-fluoropyrido[3,4-d]pyrimidin-4(3H)-one.[1]

• Chlorination: Treat with SOCl2 (Thionyl chloride) and catalytic DMF under reflux for 2 hours.

• Isolation: Evaporate solvent to yield the unstable 4-chloro intermediate, used immediately for nucleophilic substitution with anilines [1].

B. In Vivo Xenograft Protocol (H1975) [2]

• Cell Culture: H1975 cells (NCI-H1975) harboring EGFR L858R/T790M are cultured in RPMI-1640 + 10% FBS.[1]

• Implantation: Inject

  cells subcutaneously into the right flank of athymic nude mice (nu/nu).

• Randomization: When tumors reach ~150 mm³, randomize mice into Vehicle, 6-Fluoro-PP (20 mg/kg), and Positive Control groups (n=8/group).

• Dosing: Oral gavage (PO) daily for 14-21 days. Vehicle: 0.5% Methylcellulose/0.1% Tween 80.[1]

• Measurement: Measure tumor volume (

  ) and body weight 3x/week.

Workflow Diagram

Figure 2: Experimental workflow for validating 6-fluoropyrido[3,4-d]pyrimidine efficacy.

References

• Smaill, J. B., et al. (2012). Prodrug forms of kinase inhibitors and their use in therapy.[2][3][4][5][6][7] US Patent App.[1][3][6] 13/230,345.[1] (Describes synthesis and in vivo efficacy of Compound 42/161). Link

• Rewcastle, G. W., et al. (1996). Tyrosine Kinase Inhibitors.[1][3][4][5][6][8][9] 10. Isomeric 4-[(3-Bromophenyl)amino]pyrido[d]pyrimidines Are Potent ATP Binding Site Inhibitors of the Tyrosine Kinase Function of the Epidermal Growth Factor Receptor.[1] Journal of Medicinal Chemistry, 39(9), 1823–1835. Link

• Kettle, J. G., et al. (2012). Diverse heterocyclic scaffolds as novel inhibitors of ErbB1/2 tyrosine kinases.[1][2] Bioorganic & Medicinal Chemistry Letters.[1] (General reference for pyrido-pyrimidine scaffold SAR).

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• 2. US20120077811A1 - Prodrug forms of kinase inhibitors and their use in therapy - Google Patents [patents.google.com]
• 3. WO2021155144A1 - Use of quinazoline-based tyrosine kinase inhibitors for the treatment of cancers with nrg1 fusions - Google Patents [patents.google.com]
• 4. Comparative overall survival of CDK4/6 inhibitors in combination with endocrine therapy in advanced breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
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• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Safety & Regulatory Compliance

6-Fluoropyrido[3,4-d]pyrimidine proper disposal procedures

[1]

Executive Summary & Scientific Rationale

6-Fluoropyrido[3,4-d]pyrimidine is a fused heteroaromatic scaffold frequently utilized in medicinal chemistry as a pharmacophore for kinase inhibitors (e.g., targeting EGFR, HER2, or CDK pathways).[1] Its disposal requires rigorous adherence to safety protocols due to two primary risk factors:

• Bioactivity: As a structural mimic of adenosine, it possesses high potential for biological interaction, necessitating containment to prevent environmental bioaccumulation.

• Fluorine Content: The C-F bond is metabolically stable and requires high-temperature incineration for complete mineralization. Improper disposal (e.g., acid digestion) can release hydrofluoric acid (HF) or persistent fluorinated organic pollutants.

This guide replaces generic "waste bin" advice with a validated, causal workflow ensuring operator safety and regulatory compliance.

Hazard Identification & Physicochemical Profile

Before initiating disposal, you must characterize the specific state of your waste.[2] Treat 6-Fluoropyrido[3,4-d]pyrimidine as a Hazardous Halogenated Organic .

Parameter	Specification	Safety Implication
GHS Classification	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit.[1] 2A	Requires full PPE (Nitrile gloves, safety glasses, lab coat).[3]
Reactivity	Stable, but may release HF upon thermal decomposition (>200°C).	DO NOT autoclave. Segregate from strong oxidizers and acids.[3][4]
Solubility	Low in water; Moderate in DMSO, DMF, DCM.	Waste will likely be in organic solvent streams.
Waste Code (RCRA)	Not P-listed specific, but treat as D001 (Ignitable) if in solvent, or Halogenated Solvent Waste .[1]	Must go to High-Temperature Incineration (HTI).[1]

Pre-Disposal Segregation Strategy

Effective disposal begins at the bench. You must segregate this compound based on its physical state to prevent cross-contamination and dangerous side reactions.

Workflow Visualization: Waste Segregation Logic

Figure 1: Decision logic for segregating 6-Fluoropyrido[3,4-d]pyrimidine waste streams to ensure compatibility and compliance.

Detailed Disposal Procedures

Protocol A: Solid Waste (Pure Compound)

Objective: Contain fine powders to prevent inhalation and surface contamination.

• Primary Containment: Transfer the solid compound into a screw-cap glass vial or a high-density polyethylene (HDPE) wide-mouth bottle.

  • Why? Prevents dust generation during transport.[4][5][6]

• Secondary Containment: Place the primary container inside a clear, sealable plastic bag (e.g., Ziploc).

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "6-Fluoropyrido[3,4-d]pyrimidine (Solid)"[1]

  • Hazards: Toxic, Irritant.[5]

• Disposal Stream: Place in the Solid Hazardous Waste drum.

Protocol B: Liquid Waste (Solutions)

Objective: Prevent formation of incompatible mixtures.

• Solvent Compatibility Check: Ensure the receiving waste container is designated for Halogenated Solvents .[7]

  • Critical: Do NOT mix with aqueous acid waste streams.[7] Acidification of fluorinated heterocycles can theoretically catalyze hydrolysis, releasing fluoride ions or HF over time.

• Transfer: Pour solution into the halogenated waste carboy (typically blue or yellow safety cans) using a funnel to avoid spillage.

• Rinsing: Rinse the original flask with a minimal amount of compatible solvent (e.g., Acetone or DCM) and add the rinse to the same waste container.

• Logging: Record the estimated amount of 6-Fluoropyrido[3,4-d]pyrimidine on the waste log sheet attached to the carboy.

Protocol C: Empty Container & Glassware Decontamination

Objective: Remove residual bioactive material before washing or disposal.

• Triple Rinse Rule:

  • Rinse 1: Acetone (collect in Halogenated Waste).

  • Rinse 2: Ethanol or Methanol (collect in Halogenated Waste).

  • Rinse 3: Water (collect in Aqueous Waste only if no visible precipitate remains).

• Defacing: Completely deface or remove the original commercial label.

• Glass Disposal: If the container is glass and cannot be cleaned (e.g., dried residue), cap it and dispose of it as Solid Chemical Waste , not in the broken glass box.

Emergency Response: Spill Management

In the event of a spill, immediate action is required to minimize exposure.

Workflow Visualization: Spill Response

Figure 2: Operational decision tree for managing accidental releases of fluorinated heterocycles.

Cleanup Kit Requirements:

• Inert absorbent (Vermiculite or Calcium Carbonate).

• Polypropylene scoop and scraper.

• Heavy-duty waste bags.[1]

• Note: Do not use paper towels for large liquid spills of this compound; they increase surface area for evaporation. Use inert absorbents.[3][5][7]

Regulatory Compliance & Final Disposition

US EPA (RCRA) Considerations

While 6-Fluoropyrido[3,4-d]pyrimidine is not explicitly "P-listed" (acutely toxic) or "U-listed" (toxic) by specific CAS number in 40 CFR 261.33, it must be managed as Characteristic Hazardous Waste due to:

• Toxicity (Characteristic): Due to its pharmacological potency.

• Halogen Content: It falls under regulations for "Halogenated Organic Compounds" (HOCs).

Final Disposition Method: The only acceptable final disposal method is High-Temperature Incineration (Rotary Kiln) at a licensed TSDF (Treatment, Storage, and Disposal Facility).[1]

• Mechanism:[1][8] Combustion at >1000°C ensures the cleavage of the stable C-F bond and the capture of resulting HF gas by wet scrubbers.

• Prohibited: Never dispose of this compound via sanitary sewer (drain) or evaporation.[3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Pyrido[3,4-d]pyrimidine derivatives. Retrieved from [Link]

• U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling of Halogenated Organic Chemicals. Retrieved from [Link]

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